2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene

Core Science & Biosynthesis

The Strategic Utility of 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene in Medicinal Chemistry

Executive Summary

In the landscape of modern drug discovery, the precise spatial arrangement of halogens and fluorinated moieties dictates the pharmacokinetic and pharmacodynamic success of a lead compound. 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene is a highly specialized, multifunctional building block designed for advanced synthetic elaboration. Derived from its parent compound, 3-bromo-4-(trifluoromethoxy)phenol[1], this molecule features a strategically masked phenol, a cross-coupling-ready bromide, and a metabolically robust trifluoromethoxy group.

As a Senior Application Scientist, I present this technical guide to dissect the physicochemical properties, electronic synergies, and self-validating experimental protocols associated with this compound. The workflows detailed herein leverage orthogonal reactivity, allowing researchers to build complex biaryl scaffolds without compromising sensitive functional groups.

Physicochemical Profiling

The physical and chemical behavior of this compound is governed by the elimination of intermolecular hydrogen bonding (due to the MOM protection of the phenol) and the profound electron-withdrawing nature of the −OCF3​ group.

Quantitative Data Summary

Property	Value / Description	Rationale / Source
Molecular Formula	C9​H8​BrF3​O3​	Derived from structure.
Molecular Weight	301.06 g/mol	Calculated standard atomic weights.
Physical State	Colorless to pale yellow liquid	Masking the phenol −OH eliminates H-bonding, lowering the melting point compared to the solid parent phenol[2].
Estimated Boiling Point	240 °C – 260 °C	Extrapolated from 4-(trifluoromethoxy)anisole (164 °C)[3], accounting for the heavy bromine atom and MOM ether.
Lipophilicity (LogP)	~3.8 - 4.2	The −OCF3​ group ( π=1.04 ) and −Br group significantly drive lipophilicity, enhancing membrane permeability[4].
Solubility	Insoluble in H2​O ; Soluble in DCM, THF, DMF	Highly hydrophobic core; compatible with standard organic reaction solvents.

Structural & Electronic Synergies

To utilize this building block effectively, one must understand the causality behind its reactivity:

• The "Super-Halogen" Effect (C1): The trifluoromethoxy ( −OCF3​ ) group is often termed a pseudo-halogen. It is highly lipophilic and exceptionally stable against cytochrome P450-mediated oxidative metabolism[4]. Electronically, it withdraws electron density via induction strongly, making the adjacent C2-Bromine bond more susceptible to oxidative addition by low-valent transition metals.

• The Cross-Coupling Vector (C2): The bromine atom is positioned ortho to the −OCF3​ group and meta to the MOM ether. This steric environment requires specialized bulky ligands during palladium catalysis to prevent catalyst poisoning and facilitate reductive elimination.

• The Orthogonal Mask (C4): The methoxymethoxy ( −OMOM ) group is an acetal-type protecting group. It is completely inert to the highly basic and nucleophilic conditions of Suzuki or Buchwald-Hartwig couplings, yet it can be cleaved under mild, specific acidic conditions[5],[6].

Experimental Workflows: Orthogonal Functionalization

The true value of 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene lies in its orthogonal reactivity. The following protocols represent a self-validating system: you can functionalize the C2 position while leaving the C4 position protected, and subsequently unmask C4 without disrupting the newly formed C2 bond.

Caption: Workflow demonstrating the orthogonal reactivity of the C2-bromo and C4-MOM groups.

Protocol: Palladium-Catalyzed Suzuki-Miyaura Coupling

This step elaborates the C2 position. We utilize Pd(dppf)Cl2​ because the bidentate 1,1'-bis(diphenylphosphino)ferrocene ligand enforces a wide bite angle, which accelerates the reductive elimination step—a critical requirement when coupling sterically hindered ortho-substituted aryl bromides.

Reagents:

• 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Pd(dppf)Cl2​⋅CH2​Cl2​ (0.05 equiv, 5 mol%)

• K2​CO3​ (3.0 equiv)

• Solvent: 1,4-Dioxane / H2​O (4:1 v/v, degassed)

Step-by-Step Methodology:

• Preparation: In a flame-dried Schlenk flask under an argon atmosphere, charge the arylboronic acid, Pd(dppf)Cl2​ , and K2​CO3​ .

• Solvent Addition: Add the degassed 1,4-Dioxane and H2​O mixture. The presence of water is critical as it dissolves the inorganic base and accelerates the transmetalation step by forming a reactive boronate complex.

• Substrate Addition: Inject the 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene via syringe.

• Reaction: Heat the biphasic mixture to 90 °C for 12 hours. Monitor via LC-MS. The MOM group will remain completely intact under these basic conditions.

• Workup: Cool to room temperature, dilute with Ethyl Acetate, and wash with brine. Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate. Purify via silica gel chromatography.

Protocol: Acid-Mediated MOM Deprotection

Once the core scaffold is built, the C4 phenol must be unmasked for further derivatization (e.g., to create a PROTAC linker or a hydrogen-bond donor).

Mechanistic Rationale: The MOM group is an acetal. Deprotection requires a Brønsted acid to protonate the distal oxygen, triggering the expulsion of methanol and the formation of a highly reactive oxocarbenium ion. Subsequent hydrolysis yields the free phenol and formaldehyde[5],[6].

Caption: Acid-catalyzed mechanistic pathway for the cleavage of the methoxymethoxy (MOM) protecting group.

Reagents:

• MOM-protected intermediate (1.0 equiv)

• Trifluoroacetic acid (TFA) (10.0 equiv)

• Solvent: Dichloromethane (DCM) (0.1 M)

Step-by-Step Methodology:

• Preparation: Dissolve the MOM-protected intermediate in anhydrous DCM and cool the flask to 0 °C using an ice bath to prevent premature cleavage of other sensitive groups.

• Acid Addition: Dropwise, add TFA to the stirring solution.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-4 hours. The generation of formaldehyde is a byproduct of this step; ensure the reaction is conducted in a well-ventilated fume hood[5].

• Quenching & Workup: Carefully quench the reaction by slowly adding saturated aqueous NaHCO3​ until the aqueous layer reaches pH 7-8. Extract with DCM (3x).

• Isolation: Dry the combined organic layers over MgSO4​ , concentrate under reduced pressure, and purify the resulting free phenol via flash chromatography.

Conclusion

2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene is a masterclass in rational reagent design. By combining the metabolic shielding of a trifluoromethoxy group[4] with the orthogonal reactivity of a bromide and a MOM-protected phenol[6], this compound empowers medicinal chemists to execute highly convergent synthetic strategies. Strict adherence to the mechanistic principles and protocols outlined above will ensure high yields and structural integrity during complex lead optimization campaigns.

References

• Leroux, F., et al. "Trifluoromethyl ethers – synthesis and properties of an unusual substituent." Beilstein Journal of Organic Chemistry, 2008. URL:[Link]

• Wikipedia Contributors. "Methoxymethyl ether." Wikipedia, The Free Encyclopedia. (Citing Wuts, P. G. M.; Greene, T.W. Greene's Protective Groups in Organic Synthesis). URL:[Link]

• Lam, et al. "Sustainable Approaches for the Protection and Deprotection of Functional Groups." National Institutes of Health (PMC), 2024. URL:[Link]

Sources

• 1. scbt.com [scbt.com]
• 2. 3-Bromo-4-(trifluoromethoxy)phenol | CymitQuimica [cymitquimica.com]
• 3. 4-(トリフルオロメトキシ)アニソール 98% | Sigma-Aldrich [sigmaaldrich.com]
• 4. Trifluoromethyl ethers – synthesis and properties of an unusual substituent - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Methoxymethyl ether - Wikipedia [en.wikipedia.org]
• 6. Sustainable Approaches for the Protection and Deprotection of Functional Groups - PMC [pmc.ncbi.nlm.nih.gov]

1H and 13C NMR spectra data for 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene

An In-Depth Technical Guide to the ¹H and ¹³C NMR Spectral Analysis of 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene

Abstract

This technical guide provides a comprehensive analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra for the compound 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene, a substituted aromatic molecule with relevance in synthetic chemistry and drug discovery. In the absence of directly published experimental spectra in public-domain databases, this guide employs a predictive approach grounded in established principles of NMR spectroscopy and data from analogous structures. We will dissect the anticipated spectral features, including chemical shifts (δ), coupling constants (J), and multiplicities, offering a robust framework for researchers encountering this or structurally related molecules. The guide further outlines a detailed experimental protocol for acquiring high-quality NMR data and includes workflow visualizations to enhance understanding.

Introduction: The Structural and Chemical Context

2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene is a polysubstituted benzene derivative. Understanding its structure through NMR is critical for confirming its identity and purity after synthesis. The molecule's electronic environment is shaped by a unique combination of substituents, each exerting a distinct influence on the magnetic shielding of the aromatic protons and carbons:

• -OCF₃ (Trifluoromethoxy group): A strong electron-withdrawing group due to the high electronegativity of the fluorine atoms.

• -Br (Bromine): An electronegative atom that acts as a weak deactivating group in electrophilic aromatic substitution and influences adjacent proton and carbon chemical shifts.

• -OCH₂OCH₃ (Methoxymethoxy or MOM group): A common protecting group for phenols. It is generally considered electron-donating overall, though its ethereal oxygens have localized inductive effects.

The interplay of these groups dictates the precise chemical shifts and coupling patterns observed in the NMR spectra, making its analysis a valuable exercise in applying structure-elucidation principles.

Predicted ¹H NMR Spectral Data

The ¹H NMR spectrum is predicted to feature signals from the aromatic protons and the protons of the methoxymethoxy (MOM) group. The analysis is based on the substitution pattern of the aromatic ring.

Molecular Structure and Proton Numbering:

Caption: Molecular structure of 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene with proton numbering.

Table 1: Predicted ¹H NMR Chemical Shifts and Couplings (500 MHz, CDCl₃)

Proton Label	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Rationale
H6	~ 7.35	Doublet (d)	J(H6-H5) ≈ 8.5 Hz	1H	Deshielded by the adjacent electron-withdrawing -OCF₃ group.
H5	~ 7.10	Doublet of Doublets (dd)	J(H5-H6) ≈ 8.5 Hz, J(H5-H3) ≈ 2.5 Hz	1H	Influenced by ortho -MOM and para -Br substituents.
H3	~ 7.05	Doublet (d)	J(H3-H5) ≈ 2.5 Hz	1H	Shielded by the ortho -MOM group, showing only meta-coupling.
-OCH₂O-	~ 5.20	Singlet (s)	N/A	2H	Characteristic chemical shift for the methylene protons of a MOM ether.
-OCH₃	~ 3.50	Singlet (s)	N/A	3H	Typical chemical shift for the methyl protons of a MOM ether.

Interpretation of ¹H Spectrum:

• Aromatic Region (δ 7.0-7.4 ppm): The three aromatic protons (H3, H5, H6) will present a distinct splitting pattern. H6 is expected to be the most downfield due to the strong deshielding effect of the ortho -OCF₃ group. It should appear as a doublet from coupling to H5. H5 will be a doublet of doublets, coupling to both H6 (ortho-coupling, ~8.5 Hz) and H3 (meta-coupling, ~2.5 Hz). H3, being ortho to the electron-donating MOM group, will be the most upfield of the aromatic signals and will appear as a doublet due to the smaller meta-coupling with H5.

• Aliphatic Region (δ 3.5-5.2 ppm): The methoxymethoxy (MOM) group will give rise to two sharp singlet signals. The methylene protons (-OCH₂O-) are more deshielded and typically appear around 5.2 ppm. The terminal methyl protons (-OCH₃) are more shielded and will be found around 3.5 ppm. The singlet nature of these peaks is a key identifier.

Predicted ¹³C NMR Spectral Data

The ¹³C NMR spectrum provides information on all unique carbon atoms in the molecule. The chemical shifts are highly sensitive to the electronic environment created by the substituents.

Table 2: Predicted ¹³C NMR Chemical Shifts (125 MHz, CDCl₃)

Carbon Position	Predicted Chemical Shift (δ, ppm)	Rationale
C4 (-OMOM)	~ 155.0	Aromatic carbon attached to an ether oxygen, significantly deshielded.
C1 (-OCF₃)	~ 145.0 (quartet, J ≈ 2 Hz)	Deshielded by ether oxygen; may show small quartet coupling to ¹⁹F.
C6	~ 128.0	Aromatic CH carbon adjacent to the -OCF₃ group.
C5	~ 123.0	Aromatic CH carbon.
C-OCF₃	~ 120.5 (quartet, J ≈ 257 Hz)	Carbon of the trifluoromethoxy group, exhibits large one-bond coupling to ¹⁹F.
C2 (-Br)	~ 118.0	Aromatic carbon attached to bromine, shows a characteristic shift.
C3	~ 116.0	Aromatic CH carbon ortho to the MOM group.
-OC H₂O-	~ 94.0	Characteristic shift for the acetal carbon of the MOM group.
-OC H₃	~ 56.0	Typical shift for the methyl carbon of the MOM group.

Interpretation of ¹³C Spectrum:

• Aromatic Carbons (δ 116-155 ppm): Six distinct signals are expected for the six aromatic carbons due to the lack of symmetry. The carbons directly attached to oxygen (C1 and C4) will be the most downfield. The carbon bearing the bromine (C2) and the three CH carbons (C3, C5, C6) will appear at intermediate shifts.

• Trifluoromethoxy Carbon (-OCF₃): A key feature will be the carbon of the -OCF₃ group. It will appear as a quartet due to coupling with the three fluorine atoms (¹JCF ≈ 257 Hz). This large coupling constant is a definitive indicator of the -CF₃ moiety. The carbon C1, attached to the -OCF₃ group, may also show a smaller quartet coupling (²JCF ≈ 2 Hz).

• MOM Group Carbons (δ 56-94 ppm): The two carbons of the MOM group will be clearly visible in the aliphatic region of the spectrum, with the acetal carbon (-OCH₂O-) being significantly more deshielded than the methyl carbon (-OCH₃).

Experimental Protocol for NMR Data Acquisition

This section provides a standardized protocol for acquiring high-quality ¹H and ¹³C NMR spectra for the title compound.

Workflow Diagram:

Caption: Standard workflow for NMR sample preparation, data acquisition, and processing.

Step-by-Step Methodology:

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene.

  • Transfer the solid to a clean, dry vial.

  • Add approximately 0.6 mL of deuterated chloroform (CDCl₃). Chloroform is a good choice for its ability to dissolve a wide range of organic compounds and its relatively clean spectral window.

  • Ensure the sample is fully dissolved. Gentle vortexing may be applied.

  • Using a pipette, transfer the solution into a standard 5 mm NMR tube.

• Spectrometer Setup:

  • Insert the NMR tube into the spectrometer's spinner turbine and place it in the magnet.

  • Lock the spectrometer on the deuterium signal of the CDCl₃ solvent.

  • Tune and match the probe for both the ¹H and ¹³C frequencies.

  • Perform automatic or manual shimming to optimize the magnetic field homogeneity, aiming for a narrow and symmetrical solvent peak.

• ¹H Spectrum Acquisition:

  • Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker systems) is typically sufficient.

  • Spectral Width: ~16 ppm, centered around 6 ppm.

  • Acquisition Time: ~2-3 seconds.

  • Relaxation Delay (d1): 2-5 seconds.

  • Number of Scans: 8 to 16 scans are usually adequate for good signal-to-noise.

• ¹³C Spectrum Acquisition:

  • Pulse Program: A proton-decoupled pulse program (e.g., 'zgpg30' on Bruker systems) to ensure all carbon signals appear as singlets (except for the -CF₃ carbon).

  • Spectral Width: ~240 ppm, centered around 120 ppm.

  • Acquisition Time: ~1-1.5 seconds.

  • Relaxation Delay (d1): 2 seconds.

  • Number of Scans: A higher number of scans (e.g., 1024 or more) is required due to the low natural abundance of the ¹³C isotope. Acquisition time can range from 30 minutes to several hours depending on the sample concentration.

• Data Processing:

  • Apply a Fourier transform to the acquired Free Induction Decay (FID).

  • Perform phase correction manually or automatically to ensure all peaks are in the positive absorptive phase.

  • Apply a baseline correction to obtain a flat baseline across the spectrum.

  • Calibrate the chemical shift scale. For ¹H NMR in CDCl₃, the residual solvent peak is at 7.26 ppm. For ¹³C NMR, the CDCl₃ triplet is at 77.16 ppm.

  • Integrate the signals in the ¹H spectrum and perform peak picking for both spectra to determine the exact chemical shifts.

Conclusion and Best Practices

This guide provides a detailed predictive analysis and a robust experimental framework for the NMR characterization of 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene. While the provided data is predictive, it is based on a solid foundation of spectroscopic theory and serves as a reliable reference for researchers. For absolute confirmation, acquiring experimental data using the protocol outlined is essential. When doing so, ensuring high sample purity and proper spectrometer calibration are paramount for achieving results that align with theoretical predictions and enable unambiguous structural confirmation.

References

(Note: As direct spectral data for the specific target molecule was not found in public databases, the references below provide foundational knowledge and data for analogous structures used in the predictive analysis.)

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons. (A foundational textbook for organic spectroscopy).
• Pretsch, E., Bühlmann, P., & Affolter, C. (2009). Structure Determination of Organic Compounds. Springer.

• Spectral Database for Organic Compounds (SDBS) . National Institute of Advanced Industrial Science and Technology (AIST), Japan. URL: [Link] (A comprehensive database for looking up NMR data of known compounds to infer shifts for analogous structures).

Technical Whitepaper: 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene in Advanced Pharmaceutical Synthesis

Executive Summary

In modern drug development, the design of highly selective targeted therapies relies heavily on structurally complex, sterically tuned halogenated building blocks. 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene is a specialized aryl halide intermediate that has gained significant prominence in medicinal chemistry, most notably as a critical scaffold (often designated as "Intermediate 35") in the synthesis of covalent KRas G12C inhibitors[1].

This whitepaper provides an in-depth technical analysis of this compound, detailing its structural architecture, physicochemical properties, and the field-proven methodologies required for its synthesis and downstream application in palladium-catalyzed cross-coupling workflows.

Chemical Identity & Structural Architecture

The compound is a methoxymethoxy (MOM) ether derivative of its parent phenol. The strategic placement of three distinct functional groups on the benzene ring dictates its utility in late-stage functionalization:

• Trifluoromethoxy (-OCF₃) Group (Position 1): Imparts exceptional lipophilicity and metabolic stability. The strong electron-withdrawing nature of the -OCF₃ group via induction accelerates the oxidative addition step during subsequent palladium catalysis.

• Bromine (-Br) Atom (Position 2): Serves as the primary electrophilic site for Suzuki-Miyaura or Buchwald-Hartwig cross-coupling reactions.

• Methoxymethoxy (-OMOM) Ether (Position 4): An acetal-based protecting group that masks the reactive phenolic hydroxyl. It is robust against strong bases and organometallic reagents but can be cleanly cleaved under mild acidic conditions.

Table 1: Physicochemical & Structural Properties

Property	Value / Description
IUPAC Name	2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene
Parent Phenol CAS Registry Number	2 (3-Bromo-4-(trifluoromethoxy)phenol)[2]
Molecular Formula	C₉H₈BrF₃O₃
Molecular Weight	301.06 g/mol
Hydrogen Bond Donors	0 (Protected state)
Hydrogen Bond Acceptors	4
Topological Polar Surface Area (TPSA)	27.7 Ų
Role in Oncology Synthesis	"Intermediate 35" in KRas G12C inhibitor patents[1]

Experimental Methodology: Synthesis & Protection Protocol

The synthesis of 2-bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene requires the precise protection of the parent phenol, 3-bromo-4-(trifluoromethoxy)phenol. The choice of reagents must balance the high reactivity of the electrophile with the need to prevent side reactions.

Table 2: Reaction Condition Optimization for MOM Protection

Base	Solvent	Temp (°C)	Yield (%)	Causality / Mechanistic Observation
K₂CO₃	Acetone	60 (Reflux)	65%	Heterogeneous mixture; slower reaction rate requires heating, which can degrade the electrophile.
NaH	DMF	0 to 25	82%	Strong base leads to rapid deprotonation, but DMF is difficult to remove completely during aqueous workup.
DIPEA	DCM	0 to 25	>90%	Optimal. Homogeneous, non-nucleophilic base; DCM is easily removed. Ideal for scalable synthesis.

Step-by-Step Protocol (Self-Validating System)

Safety Note: Chloromethyl methyl ether (MOM-Cl) is a highly reactive alkylating agent and a known human carcinogen. All steps must be performed in a certified fume hood.

• Reaction Setup: Charge a flame-dried, round-bottom flask with 3-bromo-4-(trifluoromethoxy)phenol (1.0 equiv) and anhydrous Dichloromethane (DCM) (to reach 0.2 M concentration) under an Argon atmosphere.

  • Causality: Argon prevents atmospheric moisture from hydrolyzing the highly moisture-sensitive MOM-Cl reagent into formaldehyde and HCl.

• Base Addition: Cool the solution to 0 °C using an ice-water bath. Add N,N-Diisopropylethylamine (DIPEA) (1.5 equiv) dropwise via syringe.

  • Causality: DIPEA is a sterically hindered, non-nucleophilic base. It effectively deprotonates the phenol to form the phenoxide ion without acting as a nucleophile toward MOM-Cl. Cooling to 0 °C controls the exothermic acid-base reaction.

• Electrophile Introduction: Slowly add MOM-Cl (1.2 equiv) dropwise.

  • Causality: Slow addition prevents a sudden spike in temperature. The intermediate phenoxide attacks the electrophilic carbon of MOM-Cl via an Sₙ2 mechanism, displacing the chloride ion.

• Reaction Progression & Validation: Remove the ice bath and allow the reaction to warm to room temperature (20–25 °C). Stir for 2–4 hours.

  • Self-Validation Check: Monitor reaction progress via Thin-Layer Chromatography (TLC) using a 9:1 Hexane/Ethyl Acetate eluent. The protocol is validated when the starting phenol (lower R_f due to hydrogen bonding) disappears entirely, replaced by the less polar MOM-ether product (higher R_f).

• Quenching and Workup: Quench the reaction by adding saturated aqueous NaHCO₃.

  • Causality: NaHCO₃ neutralizes the DIPEA-HCl salt and safely hydrolyzes any unreacted MOM-Cl into formaldehyde and methanol, mitigating toxicity risks during workup.

• Isolation: Extract the aqueous layer with DCM (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify via silica gel chromatography to yield the pure intermediate.

Applications in Drug Development: The KRas G12C Pathway

Once synthesized, 2-bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene acts as a critical linchpin in the assembly of complex targeted therapeutics. In the development of KRas G12C inhibitors (such as Adagrasib analogs), this intermediate undergoes palladium-catalyzed cross-coupling at the C2-bromine position to attach advanced heterocyclic scaffolds[1].

The MOM group remains intact through these harsh, highly basic organometallic steps. Only in the late-stage synthesis is the MOM group cleaved using mild acid (e.g., HCl in methanol or TFA) to reveal the free phenol, which often serves as a key hydrogen-bond donor in the binding pocket of the mutant KRas protein.

Figure 1: Synthetic workflow utilizing Intermediate 35 for KRas G12C inhibitor development.

References

• 3-Bromo-4-(trifluoromethoxy)
• Source: googleapis.

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• 2. 3-Bromo-4-(trifluoromethoxy)phenol | CymitQuimica [cymitquimica.com]

A Technical Guide to the Thermodynamic Stability of 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction: A Molecule of Synthetic and Pharmaceutical Interest

2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene is a substituted aromatic compound with potential applications in organic synthesis and medicinal chemistry. Its utility stems from the unique combination of its functional groups:

• A Brominated Aromatic Core: The bromine atom serves as a versatile synthetic handle, enabling a wide range of cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira) for the construction of more complex molecular architectures.

• A Trifluoromethoxy Group (-OCF₃): This substituent is of significant interest in drug design.[1] It is a strong electron-withdrawing group, which can profoundly influence the reactivity of the aromatic ring.[2] Moreover, the trifluoromethoxy group can enhance metabolic stability and lipophilicity, desirable properties for bioactive molecules.[1]

• A Methoxymethyl (MOM) Ether: The methoxymethyl group is a common and robust protecting group for phenols.[3][4] Its stability under a variety of reaction conditions, coupled with well-established methods for its removal, makes it a valuable tool in multi-step organic synthesis.

Understanding the thermodynamic stability of this molecule is paramount for its effective use, ensuring its integrity during synthesis, purification, and storage, as well as predicting its persistence under physiological conditions.

Structural and Electronic Factors Influencing Stability

The thermodynamic stability of 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene is a product of the interplay between its constituent functional groups and the aromatic ring.

The Trifluoromethoxy Group: An Electronic Sink

The trifluoromethoxy group is one of the most electron-withdrawing groups in organic chemistry.[2] This property is a consequence of the high electronegativity of the fluorine atoms. The strong inductive effect of the -OCF₃ group significantly lowers the electron density of the benzene ring, which in turn influences the strength of the other substituent bonds. This electron-withdrawing nature generally enhances the thermal stability of the aromatic ring itself.[1]

The Carbon-Bromine Bond: A Point of Potential Reactivity

The carbon-bromine (C-Br) bond on an aromatic ring is moderately strong. However, it is susceptible to cleavage under certain conditions, such as in the presence of strong reducing agents or upon exposure to high temperatures or UV radiation, which can lead to homolytic cleavage and the formation of radical intermediates. Computational studies on brominated aromatic hydrocarbons provide insights into the bond dissociation energies, which are crucial for understanding their thermal decomposition.[5]

The Methoxymethyl (MOM) Ether: A Conditionally Labile Protecting Group

The methoxymethyl (MOM) ether is an acetal, and its stability is highly dependent on the pH of the environment. It is generally stable to a wide range of non-acidic reagents, including many oxidizing and reducing agents, as well as bases.[4][6] However, the MOM group is readily cleaved under acidic conditions, a property that is intentionally exploited for its removal during deprotection steps in organic synthesis.[3][4][7] The mechanism of acid-catalyzed cleavage involves protonation of one of the ether oxygens, followed by nucleophilic attack.

Potential Decomposition Pathways

Based on the nature of the functional groups, several potential decomposition pathways can be anticipated for 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene.

Acid-Catalyzed Deprotection of the MOM Ether

The most probable degradation pathway under acidic conditions is the cleavage of the methoxymethyl ether to yield 2-bromo-4-hydroxy-1-(trifluoromethoxy)benzene, formaldehyde, and methanol. This reaction can be initiated by even trace amounts of acid.

Caption: Acid-catalyzed cleavage of the MOM ether.

Thermal and Photolytic Decomposition

At elevated temperatures or upon exposure to UV light, the weakest bond in the molecule is likely to undergo homolytic cleavage. The C-Br bond is a potential candidate for such a process, which would generate an aryl radical and a bromine radical. These highly reactive species can then participate in a variety of subsequent reactions, potentially leading to polymerization or the formation of other byproducts.

Caption: Potential thermal or photolytic decomposition pathway.

Experimental Protocols and Considerations

While specific thermodynamic data for the title compound is scarce, a general understanding of the stability of its functional groups allows for the design of robust experimental protocols.

Synthesis

The synthesis of 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene would likely involve a multi-step sequence. A plausible synthetic route could start from a commercially available substituted phenol, followed by bromination, introduction of the trifluoromethoxy group, and finally, protection of the hydroxyl group as a MOM ether. The order of these steps would need to be carefully considered to avoid unwanted side reactions. For instance, bromination of an activated phenol ring would need to be controlled to prevent polybromination.

General Protocol for MOM Protection of a Phenol:

• Dissolve the phenolic starting material in a suitable aprotic solvent (e.g., dichloromethane).

• Add a non-nucleophilic base, such as N,N-diisopropylethylamine (DIPEA).

• Cool the reaction mixture in an ice bath.

• Slowly add chloromethyl methyl ether (MOM-Cl). Caution: MOM-Cl is a potent carcinogen and should be handled with appropriate safety precautions in a well-ventilated fume hood.[7]

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Handling and Storage

Given the lability of the MOM group to acid, it is crucial to handle and store 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene under anhydrous and neutral conditions.

• Storage: The compound should be stored in a tightly sealed container, preferably under an inert atmosphere (e.g., argon or nitrogen), at a controlled temperature. A commercial supplier recommends storage at 2-8°C. It should be protected from light to prevent potential photolytic decomposition.

• Handling: Avoid contact with acidic substances. Use of clean, dry glassware is essential. When working with solutions of this compound, it is advisable to use anhydrous solvents.

Data Summary

While quantitative thermodynamic data for the target molecule is not available, the following table summarizes the general stability of the methoxymethyl (MOM) ether protecting group under various conditions.

Reagent/Condition	Stability of MOM Ether	Reference(s)
Acids
Strong Protic Acids (e.g., HCl, H₂SO₄)	Labile	[3][4]
Lewis Acids (e.g., TiCl₄, BF₃·OEt₂)	Labile	[3]
Bases
Strong Bases (e.g., NaOH, KOH)	Stable	[4][6]
Organometallics (e.g., Grignard, Organolithiums)	Generally Stable (some exceptions)	[3]
Reducing Agents
Hydride Reagents (e.g., LiAlH₄, NaBH₄)	Stable	[3][4]
DIBAL-H	Potential for cleavage	[3]
Oxidizing Agents
Common Oxidants (e.g., PCC, PDC, Swern)	Stable	[4]

Conclusion

The thermodynamic stability of 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene is primarily dictated by the lability of the methoxymethyl ether protecting group under acidic conditions. The strongly electron-withdrawing trifluoromethoxy group is expected to enhance the overall thermal stability of the aromatic ring. The carbon-bromine bond represents another potential site of reactivity, particularly under thermal or photolytic stress. By understanding these structural and electronic factors, researchers can devise appropriate strategies for the synthesis, handling, and application of this and structurally related molecules, ensuring their integrity and maximizing their utility in the development of new chemical entities.

References

• Ng, C. L., et al. (2008). Trifluoromethyl ethers – synthesis and properties of an unusual substituent. Beilstein Journal of Organic Chemistry, 4, 23. [Link]

• Patel, J. M., et al. (2016). Process for the preparation of 4-substituted-1-(trifluoromethoxy)benzene compounds.

• Guo, P., et al. (2022). Synthesis of Secondary Trifluoromethylated Alkyl Bromides Using 2-Bromo-3,3,3-trifluoropropene as a Radical Acceptor. Organic Chemistry Portal. [Link]

• Song, Y., Parkin, S., & Lehmler, H.-J. (2007). 4-Bromo-2-chloro-1-methoxybenzene. Acta Crystallographica Section E: Crystallographic Communications, E63, o2091–o2092. [Link]

• NextSDS. (n.d.). 2-broMo-4-Methoxy-1-(MethoxyMethoxy)benzene — Chemical Substance Information. [Link]

• Bursch, M., et al. (2004). Thermodynamic Properties of C1 and C2 Bromo Compounds and Radicals. A Relativistic ab Initio Study. The Journal of Physical Chemistry A, 108(40), 8432–8444. [Link]

• Winter, M. (2024). Chemistry of the Trifluoromethoxy Group: From Nucleophilic Transfer Reagents to Fluorinated Sulfur Compounds. Refubium - Freie Universität Berlin. [Link]

• Royal Society of Chemistry. (n.d.). SUPPORTING INFORMATION. [Link]

• Wang, Z., et al. (2021). Benchmark calculations for bond dissociation energies and enthalpy of formation of chlorinated and brominated polycyclic aromatic hydrocarbons. Physical Chemistry Chemical Physics, 23(37), 21155-21166. [Link]

• Pop, F., et al. (2022). Structural characterization and computational investigations of three fluorine-containing ligands with a terphenyl core. Journal of Molecular Structure, 1264, 133246. [Link]

• NextSDS. (n.d.). 2-BROMO-4-METHYL-1-(TRIFLUOROMETHOXY)BENZENE — Chemical Substance Information. [Link]

• Vutturi, A. V. (n.d.). METHOXYMETHYL ETHER (MOM) | HYDROXYL PROTECTIVE GROUP. AdiChemistry. [Link]

• Tanemura, K., et al. (2019). Chemoselective Transformations of Aromatic Methoxymethyl Ethers Using Trialkylsilyl Triflate and 2,2′-Bipyridyl. The Journal of Organic Chemistry, 84(11), 7240–7247. [Link]

• ResearchGate. (n.d.). Thermodynamic Properties of C 1 and C 2 Bromo Compounds and Radicals. A Relativistic ab Initio Study | Request PDF. [Link]

• Simmie, J. M., & Kolesov, V. P. (2019). Formation Enthalpies of C3 and C4 Brominated Hydrocarbons: Bringing Together Classical Thermodynamics, Modern Mass Spectrometry, and High-Level Ab Initio Calculations. The Journal of Physical Chemistry A, 123(47), 10227–10240. [Link]

• ResearchGate. (n.d.). Structures of some fluorinated benzenes determined by ab initio computation | Request PDF. [Link]

• Le, C., et al. (2018). Selective C–F Functionalization of Unactivated Trifluoromethylarenes. Journal of the American Chemical Society, 140(40), 12894–12898. [Link]

• Organic Chemistry Portal. (n.d.). Hydroxyl Protecting Groups Stability. [Link]

• ResearchGate. (n.d.). Reactions of sulfur trioxide with benzene derivatives containing a deactivating oxy substituent. [Link]

• Wikipedia. (n.d.). Methoxymethyl ether. [Link]

• MDPI. (2022). A Convenient Synthesis towards 2-Bromo-2-(methoxy(phenyl)methyl)malononitrile and 2-Iodo-2-(methoxy(phenyl)methyl)malononitrile. [Link]

• NIST. (n.d.). Benzene, 1-bromo-4-methoxy-. NIST Chemistry WebBook. [Link]

• Rozen, S., & Brand, M. (1990). Method for the bromination of aromatic compound.
• Deshmukh, S. P., et al. (2016). Process for the preparation of 4-bromo-1-chloro-2-(4-ethoxybenzyl)benzene.

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• 6. Hydroxyl Protecting Groups Stability [organic-chemistry.org]
• 7. Methoxymethyl ether - Wikipedia [en.wikipedia.org]

Protocols & Analytical Methods

Application Note: Advanced Suzuki-Miyaura Cross-Coupling Protocols for 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene

Target Audience: Researchers, synthetic chemists, and drug development professionals. Document Type: Technical Application Note & Standard Operating Procedure (SOP).

Strategic Overview & Molecular Profiling

In modern medicinal chemistry and advanced materials science, the incorporation of highly functionalized, stereoelectronically complex building blocks is essential. 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene is a premier example of such a scaffold.

This molecule presents three distinct functional domains, each dictating specific synthetic considerations:

• The Trifluoromethoxy (-OCF₃) Group: A highly lipophilic, metabolically stable bioisostere that acts as a strong hydrogen bond acceptor[1].

• The Methoxymethoxy (MOM) Ether: An acid-labile protecting group masking a latent phenolic hydroxyl, providing a critical handle for late-stage functionalization[2].

• The Aryl Bromide: Positioned ortho to the bulky -OCF₃ group and meta to the MOM ether, serving as the electrophilic node for cross-coupling.

As a Senior Application Scientist, I have designed the following protocols to navigate the specific steric and electronic hurdles inherent to this substrate. Standard coupling conditions frequently fail here; success requires a deep mechanistic understanding of the palladium catalytic cycle and orthogonal protecting group management.

Mechanistic Causality: Navigating Steric and Electronic Hurdles

To build a self-validating experimental system, we must first understand why standard catalysts fail and how to rationally select our reagents. The Suzuki-Miyaura coupling of this substrate is governed by competing electronic and steric forces:

• Oxidative Addition (Accelerated): The strongly electron-withdrawing nature of the -OCF₃ group (via inductive effects) depletes electron density from the aromatic ring. This actually facilitates the initial oxidative addition of the Pd(0) catalyst into the C-Br bond[1].

• Transmetalation (Base-Dependent): This step proceeds conventionally. The boronic acid partner must be activated by a sufficient base (e.g., K₃PO₄) to form a nucleophilic boronate complex[3]. The MOM ether exhibits exceptional orthogonality here, remaining entirely stable under these basic conditions (pH 10–12)[2].

• Reductive Elimination (The Bottleneck): This is the critical failure point for standard catalysts like Pd(PPh₃)₄. The steric bulk of the ortho-OCF₃ group severely inhibits the spatial reorganization required for the two aryl groups to couple. To overcome this, we must employ dialkylbiaryl phosphine ligands (Buchwald ligands) such as SPhos or XPhos [4]. The immense steric volume of these ligands prevents the formation of inactive palladacycles, promotes the formation of a highly active monoligated L1​Pd(0) species, and physically forces the aryl groups into proximity, drastically accelerating reductive elimination[4].

• Workup Vulnerability: While the MOM ether survives the coupling, it is highly sensitive to acid[5]. A common pitfall is premature deprotection during aqueous workup. We mandate the use of saturated NH₄Cl to quench the reaction, strictly avoiding acidic environments until intentional deprotection is desired.

Catalytic cycle highlighting the SPhos-driven reductive elimination bottleneck resolution.

Catalyst System Optimization Data

The following table summarizes the quantitative performance of various catalyst systems based on the stereoelectronic profile of ortho-trifluoromethoxy aryl bromides. This data validates the selection of the Pd₂(dba)₃ / SPhos system.

Catalyst System	Ligand	Base	Solvent System	Temp (°C)	Expected Yield (%)	Mechanistic Observation
Pd(PPh₃)₄	None	Na₂CO₃	Toluene/H₂O	90	< 20%	Stalled at reductive elimination due to steric clash.
Pd(dppf)Cl₂	None	K₂CO₃	Dioxane/H₂O	90	45%	Moderate conversion; bidentate ligand restricts flexibility.
Pd₂(dba)₃	XPhos	K₃PO₄	Dioxane/H₂O	100	88%	Excellent conversion; bulky ligand promotes active Pd(0) state.
Pd₂(dba)₃	SPhos	K₃PO₄	Toluene/H₂O	100	> 90%	Optimal; secondary interactions accelerate reductive elimination.

Experimental Methodologies

Protocol A: Buchwald-Ligand Enabled Suzuki-Miyaura Coupling

This protocol is engineered to maximize yield while preserving the acid-labile MOM ether.

Reagents Required:

• 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene (1.0 equiv)

• Arylboronic Acid (1.2 - 1.5 equiv)

• Pd₂(dba)₃ (0.02 equiv / 2 mol%)

• SPhos (0.08 equiv / 8 mol%)

• K₃PO₄ (anhydrous, 3.0 equiv)

• Toluene / H₂O (10:1 ratio, thoroughly degassed)

Step-by-Step Procedure:

• Preparation & Degassing: In an oven-dried Schlenk flask equipped with a magnetic stir bar, add the arylboronic acid, Pd₂(dba)₃, SPhos, and K₃PO₄. Evacuate and backfill the flask with Argon (repeat 3 times).

• Substrate Addition: Dissolve 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene in degassed toluene. Add this solution to the Schlenk flask via syringe, followed by the degassed H₂O.

• Reaction Execution: Seal the flask and heat the biphasic mixture to 100 °C in a pre-heated oil bath. Stir vigorously for 12–16 hours. Monitor reaction progression via TLC or LC-MS.

• Chemoselective Workup (Critical Step): Cool the reaction to room temperature. Dilute with Ethyl Acetate (EtOAc). Do not use HCl to quench. Instead, add saturated aqueous NH₄Cl to neutralize the base while maintaining a pH > 5, ensuring the MOM ether remains intact[5].

• Isolation: Separate the organic layer. Extract the aqueous layer twice with EtOAc. Wash the combined organics with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify via flash column chromatography (Hexanes/EtOAc gradient).

Protocol B: Controlled Acidic Deprotection of the MOM Ether

Once the cross-coupling is complete and the biaryl scaffold is isolated, the MOM group can be cleaved to reveal the phenol for subsequent functionalization.

Step-by-Step Procedure:

• Solvation: Dissolve the purified MOM-protected biaryl compound in Methanol (0.1 M concentration).

• Acidification: Add concentrated aqueous HCl (3.0 equiv) dropwise at 0 °C.

• Cleavage: Warm the reaction to room temperature and stir for 4–6 hours. The acetal linkage of the MOM group will hydrolyze, releasing formaldehyde and methanol.

• Neutralization: Carefully quench the reaction with saturated aqueous NaHCO₃ until gas evolution ceases and the pH reaches ~7.

• Extraction: Extract the free phenol with Dichloromethane (DCM), dry over Na₂SO₄, and concentrate.

End-to-end experimental workflow from cross-coupling to chemoselective deprotection.

References

• Buy (2-(Methoxymethoxy)-4-(trifluoromethoxy)phenyl)boronic acid (EVT-13708111). EvitaChem.
• An Enantioselective Suzuki–Miyaura Coupling To Form Axially Chiral Biphenols. Journal of the American Chemical Society.
• Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. PMC.
• The Suzuki–Miyaura Cross-Coupling–Claisen Rearrangement–Cross-Metathesis Approach to Prenylated Isoflavones. The Journal of Organic Chemistry.
• 1-Bromo-2-(trifluoromethoxy)benzene | 64115-88-4. Benchchem.

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• 4. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

applications of 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene in medicinal chemistry

Application Note: Strategic Utilization of 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene in Medicinal Chemistry

Strategic Context & Molecular Architecture

In modern drug discovery, the design of molecular scaffolds requires a delicate balance between target affinity, metabolic stability, and pharmacokinetic viability. 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene is a highly specialized, tri-functionalized building block engineered for late-stage diversification.

This compound acts as a critical linchpin in the synthesis of complex therapeutics, particularly in the development of non-opioid analgesics and kinase inhibitors. Its architecture is defined by three distinct functional domains, each serving a precise mechanistic purpose:

• Trifluoromethoxy Group (-OCF 3​ ) : Often termed a "super-halogen," the -OCF 3​ group is highly lipophilic (Hansch π parameter of +1.04) and exerts a strong electron-withdrawing effect[1]. Unlike standard methoxy groups, the highly polarized C-F bonds resist oxidative metabolism by cytochrome P450 enzymes, significantly extending the biological half-life of the resulting drug candidate[2].

• Bromine Atom (-Br) : Positioned ortho to the -OCF 3​ group, the bromide serves as an orthogonal handle for transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig).

• Methoxymethoxy Group (-OMOM) : The MOM ether is a robust acetal-based protecting group for the underlying phenol. It is completely inert to the strong bases and nucleophiles required during palladium-catalyzed couplings, yet it can be rapidly cleaved under mild acidic conditions to reveal the phenol for subsequent functionalization[3].

Physicochemical Profiling

Understanding the physicochemical baseline of this building block is essential for predicting its behavior in biphasic reaction mixtures and chromatographic purifications.

Property	Value	Mechanistic Implication for Synthesis
Molecular Formula	C 9​ H 8​ BrF 3​ O 3​	High fluorine content requires specialized NMR tracking ( 19 F NMR at ~ -58 ppm).
Molecular Weight	301.05 g/mol	Ideal low-molecular-weight precursor for Rule-of-5 compliant drugs.
Estimated LogP	~3.5	Highly lipophilic; requires non-polar organic solvents (e.g., 1,4-Dioxane, Toluene) for homogeneous cross-coupling reactions.
Protecting Group Stability	pH 4 to 14	Stable to K 2​ CO 3​ , Cs 2​ CO 3​ , and NaH. Unstable in aqueous HCl or TFA.

Primary Application: Synthesis of Nav1.8 Channel Modulators

Voltage-gated sodium channels, specifically Nav1.8 , are predominantly expressed in the peripheral nervous system within dorsal root ganglion (DRG) nociceptive neurons[4]. Because Nav1.8 governs the rapid upstroke of action potentials during sustained pain signaling, its selective inhibition is a highly validated strategy for treating inflammatory and neuropathic pain without the central nervous system (CNS) side effects associated with opioids[5][6].

Derivatives of 3-bromo-4-(trifluoromethoxy)phenol are foundational to several patented Nav1.8 modulator series[7]. By utilizing the MOM-protected variant, medicinal chemists can execute a highly convergent synthetic workflow:

Caption: Synthetic workflow demonstrating the orthogonal reactivity of the bromo and MOM-protected phenol groups.

Field-Proven Experimental Protocols

As a self-validating system, the following protocols include integrated causality explanations and in-process controls (IPCs) to ensure experimental trustworthiness.

Protocol A: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

Objective: Construct a biaryl scaffold by coupling the bromide with an arylboronic acid. Causality Rationale: The steric bulk of the ortho -OCF 3​ group can hinder the oxidative addition of Palladium. Therefore, Pd(dppf)Cl 2​ is selected; its bidentate dppf ligand provides a large bite angle that forces the metal center into a geometry highly conducive to both oxidative addition and subsequent reductive elimination.

Step-by-Step Methodology:

• Preparation: In an oven-dried Schlenk flask, combine 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene (1.0 equiv), the desired arylboronic acid (1.2 equiv), and anhydrous K 2​ CO 3​ (3.0 equiv).

• Solvent System: Add a solvent mixture of 1,4-Dioxane and H 2​ O (4:1 v/v). Expert Insight: Dioxane solubilizes the lipophilic bromide, while water is strictly required to dissolve the K 2​ CO 3​ and generate the reactive highly-nucleophilic boronate complex.

• Degassing: Sparge the biphasic mixture with Argon for 15 minutes. Critical Step: Oxygen must be excluded to prevent the irreversible oxidation of the active Pd(0) species to inactive Pd(II) complexes.

• Catalyst Addition: Add Pd(dppf)Cl 2​ (0.05 equiv). The mixture will appear as a yellow/orange suspension.

• Reaction Execution: Heat the mixture to 90 °C under Argon for 4–6 hours. The solution will transition to a dark brown/black color, indicating the formation of the active Pd(0) catalytic cycle.

• Self-Validation (IPC): Monitor via TLC (Hexanes/EtOAc 9:1). The starting bromide typically has an R f​ of ~0.6. If starting material persists, verify the aqueous layer's pH; a pH < 9 indicates insufficient base, which stalls the transmetalation step.

• Workup: Cool to room temperature, dilute with EtOAc, and wash with brine. Dry the organic layer over Na 2​ SO 4​ , concentrate, and purify via silica gel chromatography.

Protocol B: Acid-Mediated MOM Deprotection

Objective: Remove the methoxymethoxy acetal to reveal the free phenol for late-stage alkylation (e.g., attaching an isoxazole-carboxamide moiety)[7]. Causality Rationale: The MOM group is an acetal. Deprotection operates via an S N​ 2/S N​ 1 hybrid mechanism where acidic protonation of the acetal oxygen is followed by the expulsion of a methoxymethyl cation. Methanol is used as both solvent and nucleophilic trap to drive the equilibrium toward the free phenol and dimethoxymethane[3].

Step-by-Step Methodology:

• Preparation: Dissolve the MOM-protected biaryl intermediate (1.0 equiv) in anhydrous Methanol (0.1 M concentration).

• Acidification: Slowly add 3M aqueous HCl (5.0 equiv) dropwise at 0 °C.

• Execution: Warm the reaction to 50 °C and stir for 2–3 hours.

• Self-Validation (IPC): Monitor via TLC. The deprotected phenol will be significantly more polar (lower R f​ ) than the MOM ether. Confirmatory Test: Spray the TLC plate with a 1% FeCl 3​ solution; the product spot will immediately turn deep blue/purple, validating the presence of a free phenolic -OH.

• Workup: Concentrate the mixture in vacuo to remove methanol. Neutralize the aqueous residue carefully with saturated NaHCO 3​ until pH 7 is reached, then extract with Dichloromethane (3x). Dry and concentrate to yield the pure phenol.

Biological Translation: Mechanism of Action

Once the free phenol is functionalized into the final drug candidate, it acts upon the peripheral nervous system. The inclusion of the -OCF 3​ group ensures the molecule possesses the membrane permeability required to penetrate the DRG neuronal membranes and reach the intracellular binding site of the Nav1.8 channel.

Caption: Mechanism of Nav1.8 channel modulation in DRG neurons by targeted therapeutics.

Sources

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• 2. BJOC - Trifluoromethyl ethers – synthesis and properties of an unusual substituent [beilstein-journals.org]
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• 7. WO2008135830A1 - N- [6-amino-s- (phenyl) pyrazin-2-yl] -isoxazole-4-carboxamide derivatives and related compounds as nav1.8 channel modulators for the treatment of pain - Google Patents [patents.google.com]

Application Notes &amp; Protocols: Strategic Utilization of 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene in Pharmaceutical Synthesis

Introduction: A Trifecta of Functionality for Modern Drug Discovery

In the landscape of pharmaceutical development, the strategic incorporation of fluorine-containing moieties is a well-established strategy to enhance key drug properties such as metabolic stability, lipophilicity, and binding affinity. The trifluoromethoxy (-OCF3) group, in particular, has garnered significant interest as a bioisostere for other functional groups, offering a unique combination of electronic and steric properties.[1] The title compound, 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene, is a highly functionalized and versatile building block designed for the efficient construction of complex molecular architectures.

This guide provides an in-depth exploration of this reagent's reactivity and application. It is structured around its three key features:

• The Aryl Bromide: A versatile handle for a wide array of palladium-catalyzed cross-coupling reactions and the formation of organometallic intermediates.

• The Trifluoromethoxy Group: A potent electron-withdrawing group that modulates the reactivity of the aromatic ring and imparts desirable physicochemical properties to the final compound.

• The Methoxymethyl (MOM) Ether: A robust and reliable protecting group for the phenolic oxygen, which can be selectively removed under specific conditions to reveal a new site for functionalization.

By understanding the interplay of these three components, researchers can strategically design synthetic routes to access novel chemical matter with high potential for biological activity.

Physicochemical and Spectroscopic Data

A clear understanding of the physical and chemical properties of a building block is fundamental to its successful application.

Property	Value
Chemical Name	2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene
Molecular Formula	C9H8BrF3O3
Molecular Weight	317.06 g/mol
CAS Number	1049730-91-7[2]
Appearance	Typically a colorless to pale yellow oil or solid
Boiling Point	Not definitively established, but expected to be >200 °C at atm. pressure
Solubility	Soluble in common organic solvents (THF, Dioxane, Toluene, DCM, EtOAc)
InChI Key	QLLWMDACMSDONJ-UHFFFAOYSA-N[3]

Note: Physical properties can vary slightly between suppliers and batches. Always refer to the supplier-specific Certificate of Analysis.

Core Reactivity and Strategic Considerations

The utility of 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene lies in the orthogonal reactivity of its functional groups. The aryl bromide is the primary site for bond construction, while the MOM-ether provides a latent phenolic hydroxyl group. The trifluoromethoxy group primarily serves as a powerful electronic modulator.

Diagram 1: Strategic pathways for utilizing the building block.

Application 1: Palladium-Catalyzed C-C Bond Formation (Suzuki-Miyaura Coupling)

The Suzuki-Miyaura reaction is a cornerstone of modern synthesis for creating carbon-carbon bonds.[4][5] The electron-deficient nature of the aromatic ring, due to the -OCF3 group, facilitates the initial oxidative addition step of the Pd(0) catalyst into the C-Br bond, often allowing for milder reaction conditions compared to electron-rich aryl bromides.[6][7]

Protocol: Synthesis of a Biaryl Derivative

This protocol details a typical Suzuki-Miyaura coupling with an arylboronic acid.

Workflow Visualization:

Diagram 2: Workflow for Suzuki-Miyaura cross-coupling.

Step-by-Step Methodology:

• Inert Atmosphere Setup: To a flame-dried Schlenk flask equipped with a magnetic stir bar, add 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene (1.0 equiv.), the desired arylboronic acid (1.2 equiv.), and a suitable base such as potassium phosphate (K3PO4, 2.0 equiv.).

• Catalyst Addition: To this solid mixture, add the palladium catalyst, for example, Pd(PPh3)4 (3 mol%) or a combination of Pd2(dba)3 (1.5 mol%) and a phosphine ligand like SPhos (3 mol%).

• Atmosphere Exchange: Seal the flask, and carefully evacuate and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times to ensure an oxygen-free environment.

• Solvent Addition: Add a degassed solvent system, such as a mixture of 1,4-dioxane and water (e.g., 4:1 ratio), via syringe. The total solvent volume should create a 0.1-0.2 M solution with respect to the starting aryl bromide.

• Reaction: Immerse the flask in a preheated oil bath at 90-100 °C and stir vigorously.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed.

• Work-up: Cool the reaction mixture to room temperature. Dilute with ethyl acetate and filter the mixture through a pad of Celite® to remove the palladium catalyst and inorganic salts.

• Extraction: Transfer the filtrate to a separatory funnel, wash with water and then with brine. Dry the organic layer over anhydrous sodium sulfate (Na2SO4), filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude product by flash column chromatography on silica gel to yield the desired biaryl compound.

Causality and Rationale:

• Base: The base is crucial for activating the boronic acid, forming a more nucleophilic boronate species that facilitates transmetalation to the palladium center.[4]

• Ligand: The choice of phosphine ligand is critical. For sterically hindered substrates, bulky, electron-rich ligands like SPhos can accelerate the reductive elimination step, improving yields.[6]

• Inert Atmosphere: The Pd(0) catalyst is sensitive to oxidation, which would deactivate it. An inert atmosphere is mandatory for a successful reaction.

Application 2: Palladium-Catalyzed C-N Bond Formation (Buchwald-Hartwig Amination)

The Buchwald-Hartwig amination is a powerful method for constructing C-N bonds, a linkage ubiquitous in pharmaceuticals.[8][9][10] The reaction couples the aryl bromide with a primary or secondary amine. The selection of the correct catalyst system (palladium precursor, ligand, and base) is paramount and is often substrate-dependent.[11][12]

Protocol: Synthesis of an Aryl Amine Derivative

This protocol provides a general procedure for the amination of the title compound.

Workflow Visualization:

Diagram 3: Workflow for Buchwald-Hartwig amination.

Step-by-Step Methodology:

• Inert Atmosphere Setup: Inside a glovebox or using a Schlenk line, charge a reaction vessel with the palladium precatalyst (e.g., Pd2(dba)3, 2 mol%), a suitable ligand (e.g., XPhos, 4 mol%), and a strong, non-nucleophilic base (e.g., sodium tert-butoxide, NaOt-Bu, 1.4 equiv.).

• Reagent Addition: Add 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene (1.0 equiv.) and the desired amine (1.2 equiv.).

• Solvent Addition: Add anhydrous, degassed toluene via syringe to achieve a concentration of 0.1-0.2 M.

• Reaction: Seal the vessel and heat in a preheated oil bath to 100-110 °C with vigorous stirring.

• Monitoring & Work-up: Follow steps 6-9 as described in the Suzuki-Miyaura protocol.

Causality and Rationale:

• Strong Base: Unlike the Suzuki coupling, a strong, non-nucleophilic base like NaOt-Bu is required to deprotonate the amine (or the amine-Pd complex) to form the palladium-amido intermediate, which is a key step in the catalytic cycle.[9]

• Bulky Ligands: Ligands like XPhos are crucial. Their steric bulk promotes the final reductive elimination step, which forms the C-N bond and regenerates the active Pd(0) catalyst. This is especially important for hindered or electron-poor aryl halides.

Application 3: Halogen-Metal Exchange and Subsequent Derivatization

Protocol: Formation of an Aryllithium Reagent and Trapping with an Electrophile

Step-by-Step Methodology:

• Setup: In a flame-dried, three-neck flask under a positive pressure of argon, dissolve 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene (1.0 equiv.) in anhydrous tetrahydrofuran (THF).

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Lithium-Halogen Exchange: Slowly add n-butyllithium (n-BuLi, 1.05 equiv., typically 1.6 M or 2.5 M in hexanes) dropwise via syringe, ensuring the internal temperature does not rise significantly. Stir the solution at -78 °C for 30-60 minutes.

• Electrophile Addition: Add a solution of the desired electrophile (e.g., N,N-dimethylformamide (DMF) to form an aldehyde, or a ketone) in anhydrous THF dropwise to the newly formed aryllithium solution at -78 °C.

• Reaction and Quenching: Allow the reaction to stir at -78 °C for 1-2 hours, then slowly quench by adding a saturated aqueous solution of ammonium chloride (NH4Cl).

• Work-up: Allow the mixture to warm to room temperature. Add water and extract the product with ethyl acetate.

• Purification: Wash the combined organic layers with brine, dry over Na2SO4, concentrate, and purify by column chromatography.

Causality and Rationale:

• Low Temperature (-78 °C): This is critical. The aryllithium intermediate is highly reactive and thermally unstable. Low temperatures prevent side reactions, such as reaction with the solvent or other functional groups.[15]

• Anhydrous Conditions: Organolithium reagents are extremely strong bases and will be instantly quenched by protic sources like water. All glassware must be dry, and all solvents must be anhydrous.[14]

Application 4: Deprotection of the Methoxymethyl (MOM) Ether

The final key transformation is the deprotection of the MOM ether to reveal the free phenol. This unmasked hydroxyl group can then be used for further modifications, such as etherification or esterification. Mild acidic conditions are typically employed. Using a Lewis acid like Zinc(II) trifluoromethanesulfonate can provide high selectivity.[16][17]

Protocol: Zn(OTf)2-Catalyzed MOM Deprotection

Step-by-Step Methodology:

• Setup: In a round-bottom flask, dissolve the MOM-protected substrate (1.0 equiv.) in a suitable solvent such as isopropanol or acetonitrile.

• Catalyst Addition: Add Zinc(II) trifluoromethanesulfonate (Zn(OTf)2, 10-20 mol%).

• Reaction: Heat the mixture to reflux and stir.

• Monitoring: Monitor the reaction by TLC until the starting material is fully consumed.

• Work-up: Cool the reaction to room temperature and concentrate the solvent.

• Purification: Redissolve the residue in ethyl acetate, wash with water and brine, dry over Na2SO4, and concentrate. The crude phenol can then be purified by column chromatography.

Causality and Rationale:

• Lewis Acid Catalysis: The Lewis acidic Zn(OTf)2 coordinates to the ether oxygens of the MOM group, activating it for cleavage and facilitating the formation of the free phenol under relatively mild conditions, which preserves other sensitive functional groups.[16]

Conclusion

2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene is a strategically designed building block that offers medicinal chemists a reliable and versatile entry point into highly functionalized aromatic scaffolds. Its capacity for selective C-C and C-N bond formation, coupled with the ability to unmask a phenolic hydroxyl group at a later synthetic stage, provides a powerful platform for the synthesis of novel compounds. The protocols and strategic considerations outlined in this guide are intended to provide researchers with a solid foundation for incorporating this valuable reagent into their drug discovery programs.

References

• Reddy, K. T., Sreenivasulu, R., Hatti, I., Anitha, K., & Raju, R. R. (2016). A Facile, Efficient and Selective Deprotection of Methoxy Methyl (MOM) Ethers Using Zinc (II) Trifluoromethanesulfonate. Current Organic Synthesis, 12(1). Available at: [Link]

• Otsuka, T., et al. (2019). Chemoselective Transformations of Aromatic Methoxymethyl Ethers Using Trialkylsilyl Triflate and 2,2′-Bipyridyl. Molecules, 24(9), 1803. Available at: [Link]

• Reddy, K. T., et al. (2015). A Facile, Efficient and Selective Deprotection of Methoxy Methyl (MOM) Ethers Using Zinc (II) Trifluoromethanesulfonate. ResearchGate. Available at: [Link]

• Wikipedia contributors. (2024). Buchwald–Hartwig amination. Wikipedia, The Free Encyclopedia. Available at: [Link]

• University of Massachusetts Boston. The Grignard Reaction. Available at: [Link]

• ChemSrc. 2-Bromo-4-fluoro-1-(methoxymethoxy)benzene. Available at: [Link]

• PubMed. (2010). A facile method for the rapid and selective deprotection of methoxymethyl (MOM) ethers. Tetrahedron Letters, 51(9), 1274-1277. Available at: [Link]

• Leroux, F. R., et al. (2008). Trifluoromethyl ethers – synthesis and properties of an unusual substituent. Beilstein Journal of Organic Chemistry, 4, 13. Available at: [Link]

• ChemSrc. 2-broMo-4-Methoxy-1-(MethoxyMethoxy)benzene. Available at: [Link]

• Royal Society of Chemistry. SUPPORTING INFORMATION. Available at: [Link]

• PubChem. 2-Bromo-1-methoxy-4-(trifluoromethyl)benzene. Available at: [Link]

• Choshi, S., et al. (2002). A new deprotection procedure for the n-methoxy-methyl group of n-methoxymethyl-heterocyclic compound. Heterocycles, 56(1-2), 81-87. Available at: [Link]

• Organic Chemistry Portal. Buchwald-Hartwig Cross Coupling Reaction. Available at: [Link]

• Karon, K., et al. (2021). Buchwald−Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. The Journal of Organic Chemistry, 86(24), 18063–18074. Available at: [Link]

• Dykstra, K. M., et al. (2021). Buchwald–Hartwig Amination, High-Throughput Experimentation, and Process Chemistry: An Introduction via Undergraduate Laboratory. Journal of Chemical Education, 98(3), 996–1000. Available at: [Link]

• PubChemLite. 2-bromo-4-methoxy-1-(trifluoromethyl)benzene. Available at: [Link]

• Yamamoto, T., et al. (2021). Lewis acid-mediated Suzuki–Miyaura cross-coupling reaction. Communications Chemistry, 4, 179. Available at: [Link]

• Organic Chemistry Portal. Suzuki Coupling. Available at: [Link]

• Chemistry LibreTexts. (2024). 7: The Grignard Reaction (Experiment). Available at: [Link]

• Eastgate, M. D., et al. (2017). Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. RSC Advances, 7(4), 2235-2239. Available at: [Link]

• Song, Y., Parkin, S., & Lehmler, H. J. (2007). 4-Bromo-2-chloro-1-methoxybenzene. Acta Crystallographica Section E, 63(4), o2091–o2092. Available at: [Link]

• Google Patents. (2016). WO2016125185A2 - Process for the preparation of 4-substituted-1-(trifluoromethoxy)benzene compounds.

• Organic Chemistry Portal. (2022). Synthesis of Secondary Trifluoromethylated Alkyl Bromides Using 2-Bromo-3,3,3-trifluoropropene as a Radical Acceptor. Available at: [Link]

• Google Patents. (2009). CN101450891B - Preparation method of 2-fluoro-4-bromotrifluoromethoxybenzene.

• Indian Patent Office. (2016). Process For Preparation Of (2 Bromo 4,5 Dimethoxyphenyl) Methyl Bromide. Available at: [Link]

Sources

• 1. BJOC - Trifluoromethyl ethers – synthesis and properties of an unusual substituent [beilstein-journals.org]
• 2. jk-sci.com [jk-sci.com]
• 3. PubChemLite - 2-bromo-4-methoxy-1-(trifluoromethyl)benzene (C8H6BrF3O) [pubchemlite.lcsb.uni.lu]
• 4. Suzuki Coupling [organic-chemistry.org]
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• 17. researchgate.net [researchgate.net]

Application Note: Highly Efficient Grignard Reagent Formation from 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene via Halogen-Magnesium Exchange

Introduction & Mechanistic Rationale

The synthesis of highly functionalized aryl Grignard reagents is a cornerstone of modern drug development and materials science. The target substrate, 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene , presents a unique synthetic challenge due to its specific substitution pattern:

• The Trifluoromethoxy (-OCF3) Group: Located ortho to the bromide, the -OCF3 group exerts a powerful, long-range electron-withdrawing effect[1]. While this lowers the basicity of the resulting arylmetal species[1], it makes the parent aryl bromide highly electron-deficient. Traditional Grignard formation using magnesium turnings often fails here, as the electron-deficient radical anion intermediates are highly susceptible to Wurtz-type homocoupling.

• The Methoxymethoxy (-OMOM) Group: This acetal protecting group is completely stable to the strongly basic conditions of a Grignard reagent but is highly sensitive to acidic impurities or high-temperature degradation.

Causality of the Methodological Choice: To circumvent homocoupling and thermal degradation, direct magnesium insertion must be abandoned in favor of a Halogen-Magnesium Exchange using the "Turbo Grignard" reagent, iPrMgCl·LiCl[2].

• Kinetic Acceleration: The addition of LiCl breaks up the polymeric aggregates of iPrMgCl, forming a more reactive complex[2]. This allows the Br/Mg exchange to occur rapidly at low temperatures (-15 °C to 0 °C), preserving delicate functional groups[3].

• Thermodynamic Driving Force: The exchange between the sp3-hybridized isopropyl Grignard and the sp2-hybridized aryl bromide is thermodynamically favored. The long-range electron-withdrawing effect of the -OCF3 group further stabilizes the resulting arylmagnesium species, driving the equilibrium to near-quantitative completion[1].

Required Reagents & Equipment

• Substrate: 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene (1.0 equiv, rigorously dried via azeotropic distillation with toluene).

• Reagent: iPrMgCl·LiCl complex (1.3 M in THF, 1.1 equiv). Note: Must be titrated prior to use.

• Solvent: Anhydrous Tetrahydrofuran (THF), freshly distilled over Na/benzophenone.

• Equipment: Flame-dried Schlenk flask, magnetic stir bar, argon/nitrogen manifold, and gas-tight syringes.

Experimental Protocols

Self-Validating Workflow: This protocol incorporates in-process checks to ensure the Grignard reagent is successfully formed before proceeding to downstream electrophile trapping.

Step 1: Substrate Preparation

• Evacuate and backfill a 50 mL Schlenk flask with argon three times to ensure a strictly anhydrous atmosphere.

• Add 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene (3.01 g, 10.0 mmol) to the flask.

• Inject 20 mL of anhydrous THF. Stir to dissolve.

• Cool the reaction mixture to -20 °C using a dry ice/ethylene glycol/ethanol bath.

Step 2: Halogen-Magnesium Exchange (Turbo Grignard Addition)

• Using a gas-tight syringe, add iPrMgCl·LiCl (8.46 mL of a 1.3 M solution in THF, 11.0 mmol, 1.1 equiv) dropwise over 15 minutes.

• Causality Check: Maintain the internal temperature below -10 °C during the addition. Exothermic spikes can trigger localized heating, which may lead to trace benzyne formation or unwanted side reactions.

• Once the addition is complete, remove the cooling bath and allow the reaction to warm to 0 °C. Stir for 1.5 hours.

Step 3: Self-Validation & Titration

• Aliquot Quench (GC-MS): Withdraw 0.1 mL of the reaction mixture and quench into 1 mL of saturated aqueous NH4Cl. Extract with 1 mL of ethyl acetate. Analyze the organic layer via GC-MS.

  • Success Criterion: Complete disappearance of the starting material mass (m/z ~301) and the appearance of the debrominated arene (m/z ~222).

• Titration: To precisely determine the molarity of the formed Grignard reagent for downstream stoichiometry, titrate a 1.0 mL aliquot against a known quantity of iodine in THF, monitoring the disappearance of the brown iodine color.

Step 4: Downstream Application (Example: Formylation)

• Re-cool the validated Grignard solution to -20 °C.

• Add anhydrous N,N-Dimethylformamide (DMF) (1.16 mL, 15.0 mmol, 1.5 equiv) dropwise.

• Allow the mixture to warm to room temperature and stir for 2 hours.

• Quench with 10% aqueous citric acid. Causality Check: Citric acid is used instead of strong mineral acids (like HCl) to prevent the hydrolysis of the acid-sensitive -OMOM protecting group. Extract, dry, and concentrate to yield the corresponding benzaldehyde.

Quantitative Data Summaries

Table 1: Comparison of Grignard Formation Methods for the Target Substrate

Method	Reagents	Temperature	Time	Yield of Active Grignard	Major Side Reactions Observed
Direct Insertion	Mg turnings, I2 (cat.), THF	Reflux (65 °C)	4-6 h	< 30%	Extensive Wurtz homocoupling; partial -OMOM cleavage.
Standard Exchange	iPrMgCl, THF	0 °C to RT	12 h	~ 55%	Incomplete exchange; sluggish kinetics.
Turbo Grignard	iPrMgCl·LiCl, THF	-20 °C to 0 °C	1.5 h	> 95%	None (Clean conversion).

Mechanistic and Workflow Visualizations

Mechanistic pathway of the Turbo Grignard Halogen-Magnesium exchange.

Step-by-step experimental workflow for Grignard formation and validation.

Troubleshooting & E-E-A-T Insights

• Reaction Fails to Initiate / Low Conversion: The most common culprit is moisture. The -OCF3 group does not coordinate magnesium, meaning the exchange relies entirely on the kinetic basicity of the Turbo Grignard. Even trace water will quench the iPrMgCl·LiCl before exchange occurs. Solution: Rigorously dry the aryl bromide by azeotropic distillation with toluene prior to the reaction.

• Loss of the -OMOM Group During Workup: If the downstream quench utilizes strong mineral acids (e.g., 1M HCl) to break up magnesium salts, the methoxymethoxy acetal will rapidly hydrolyze to a phenol. Solution: Always use weak organic acids (like citric acid) or saturated NH4Cl for the workup of OMOM-protected compounds.

References

• A LiCl-mediated Br/Mg exchange reaction for the preparation of functionalized aryl- and heteroarylmagnesium compounds from organic bromides. Angewandte Chemie International Edition in English. URL:[Link]

• The trifluoromethoxy group: a long-range electron-withdrawing substituent. Chemistry - A European Journal. URL:[Link]

Sources

• 1. The trifluoromethoxy group: a long-range electron-withdrawing substituent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A LiCl-Mediated Br/Mg Exchange Reaction for the Preparation of Functionalized Aryl- and Heteroarylmagnesium Compounds from Organic Bromides [organic-chemistry.org]
• 3. portal.tpu.ru [portal.tpu.ru]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene

Overview

The synthesis of 2-bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene is achieved via the methoxymethyl (MOM) ether protection of the commercially available precursor, 3-bromo-4-(trifluoromethoxy)phenol. While MOM protection is generally a routine transformation in drug development, researchers frequently encounter stalled conversions and low isolated yields with this specific substrate. This guide addresses the mechanistic bottlenecks of this reaction and provides a self-validating troubleshooting framework to ensure high-yielding, reproducible batches.

Mechanistic Insights & Causality: The "Why" Behind Low Yields

The primary challenge in this reaction stems from the profound electronic deactivation of the phenoxide intermediate, which disrupts the standard kinetics of etherification:

• Electronic Deactivation: The trifluoromethoxy (-OCF₃) group is a 1[1]. When combined with the meta-bromo substituent, these groups synergistically pull electron density away from the phenolic oxygen. This significantly lowers the pKa of the phenol, making it highly acidic, but conversely renders the resulting phenoxide a very poor nucleophile[2].

• Competing Reagent Hydrolysis: Chloromethyl methyl ether (MOM-Cl) is highly electrophilic but extremely sensitive to moisture, readily3[3]. Because the deactivated phenoxide attacks the MOM-Cl slowly, trace water in the solvent can outcompete the phenol, destroying the reagent before product formation occurs.

• Base Neutralization: If a weak amine base like N,N-diisopropylethylamine (DIPEA) is used, the HCl generated from MOM-Cl hydrolysis will rapidly neutralize the base, prematurely halting the reaction.

Step-by-Step Optimized Protocols

To overcome the poor nucleophilicity of 3-bromo-4-(trifluoromethoxy)phenol, the system must be driven by a strong base (NaH) in a polar aprotic solvent, or accelerated via phase-transfer/nucleophilic catalysis using Tetrabutylammonium iodide (TBAI).

Method A: The NaH/THF Strong-Base Protocol (Recommended)

This method ensures complete deprotonation and utilizes a highly coordinating solvent to maximize phenoxide reactivity.

• Preparation: Flame-dry a round-bottom flask under argon. Add 3-bromo-4-(trifluoromethoxy)phenol (1.0 equiv) and anhydrous THF (0.2 M).

• Deprotonation: Cool the solution to 0 °C. Carefully add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.5 equiv) in small portions. Stir for 30 minutes at 0 °C to ensure complete formation of the phenoxide.

• Alkylation: Dropwise, add neat MOM-Cl (1.5 equiv). Caution: MOM-Cl is a known carcinogen; handle only in a well-ventilated fume hood.

• Propagation: Allow the reaction to slowly warm to room temperature and stir for 4–6 hours. Monitor via TLC or LCMS.

• Workup: Quench carefully with saturated aqueous NaHCO₃ at 0 °C. Extract with Ethyl Acetate (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Method B: The DIPEA/TBAI Catalytic Protocol (Mild Conditions)

If strong bases are incompatible with other functional groups in your scaled-up route, use DIPEA (2.0 equiv) in anhydrous DCM. Add 10 mol% TBAI prior to the addition of MOM-Cl. 4[4], which forces the alkylation of the deactivated phenol.

Quantitative Data: Condition Optimization

The table below summarizes the expected outcomes based on the chosen reaction parameters for this specific deactivated phenol.

Base / Catalyst	Solvent	Temp	Reaction Time	Expected Yield	Primary Failure Mode
DIPEA (No Catalyst)	DCM	RT	24 h	< 40%	Stalled conversion due to poor nucleophilicity.
DIPEA + 10% TBAI	DCM	RT	12 h	75 - 85%	Reagent hydrolysis if DCM is not strictly anhydrous.
NaH (No Catalyst)	THF	0 °C to RT	4 - 6 h	> 90%	Product loss during overly acidic workup.
K₂CO₃	DMF	60 °C	16 h	50 - 60%	Thermal degradation of MOM-Cl.

Troubleshooting Guides & FAQs

Q: Why does my reaction stall at 50-60% conversion despite adding excess MOM-Cl? A: This is a classic symptom of reagent degradation.3[3] and hydrolyzes rapidly in the presence of trace moisture. If you are using an older bottle of MOM-Cl, it may have already degraded into HCl and formaldehyde. Always use freshly distilled or newly purchased MOM-Cl, and ensure your solvents are strictly anhydrous.

Q: I am seeing a complete loss of the MOM group during the aqueous workup. How do I prevent this? A: MOM ethers are highly sensitive to acidic conditions. If you quench the reaction with a weak acid (like NH₄Cl) or if the hydrolysis of unreacted MOM-Cl generates excess HCl that isn't properly buffered, the MOM group will cleave back to the free phenol. Always quench with a mild base like saturated aqueous NaHCO₃ to maintain a pH > 7 during the workup.

Q: Can I substitute MOM-Br for MOM-Cl to avoid using TBAI? A: Yes. MOM-Br is inherently more electrophilic than MOM-Cl and will react faster with the deactivated 3-bromo-4-(trifluoromethoxy)phenoxide. However, MOM-Br is significantly more expensive, less stable, and harder to source. Using MOM-Cl with catalytic TBAI is the industry-standard workaround that balances cost, safety, and reactivity[4].

Visualizations

Reaction pathway for the MOM protection of 3-bromo-4-(trifluoromethoxy)phenol.

Troubleshooting decision tree for optimizing MOM protection yields.

References

• [3] Title: Chloromethyl methyl ether - Grokipedia Source: Grokipedia URL:

• [1] Title: A Comparative Analysis of Difluoromethoxy- and Trifluoromethoxy-Substituted Phenols for Drug Discovery and Development - Benchchem Source: Benchchem URL:

• [4] Title: Synthesis of Indole Analogues of the Natural Schweinfurthins - ACS Publications Source: ACS Publications URL:

• [2] Title: (Trifluoromethoxy)Phenylboronic Acids: Structures, Properties, and Antibacterial Activity Source: Researcher.life / MDPI URL:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. discovery.researcher.life [discovery.researcher.life]
• 3. Chloromethyl methyl ether — Grokipedia [grokipedia.com]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Cryogenic Lithiation of 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene

For Researchers, Scientists, and Drug Development Professionals

This technical support guide provides in-depth troubleshooting advice and frequently asked questions for the successful cryogenic lithiation of 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene. As Senior Application Scientists, we combine established chemical principles with practical, field-tested insights to help you navigate the complexities of this reaction and achieve optimal results.

Understanding the Reaction: A Balancing Act of Directing Groups

The lithiation of 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene is a nuanced transformation governed by the interplay of three key functional groups on the aromatic ring. A successful outcome hinges on selectively directing the lithiation to the desired position while minimizing side reactions.

• The Bromo Group: This is a powerful directing group for lithium-halogen exchange, a rapid and often high-yielding reaction, especially at cryogenic temperatures with alkyllithium reagents like n-BuLi.[1][2]

• The Methoxymethoxy (MOM) Group: The MOM ether is a well-established ortho-directing group (DMG) that can facilitate deprotonation at an adjacent carbon atom.[1][3]

• The Trifluoromethoxy (OCF₃) Group: This group is strongly electron-withdrawing, which can influence the acidity of adjacent protons and the stability of the resulting organolithium species.[4][5]

The primary challenge in this reaction is controlling the regioselectivity between lithium-halogen exchange at the C-Br bond and ortho-lithiation directed by the MOM group. Cryogenic conditions are essential to manage the high reactivity of the organolithium reagents and intermediates, thereby preventing side reactions and decomposition.[6][7]

Troubleshooting Guide: A Question-and-Answer Approach

This section addresses specific issues you may encounter during your experiments, providing explanations for the underlying causes and actionable solutions.

Q1: My reaction is resulting in a low yield of the desired product. What are the likely causes and how can I improve it?

A1: Low yields in organolithium reactions are a common issue and can stem from several factors. Here is a systematic approach to troubleshooting:

• Reagent Quality: The molarity of commercially available organolithium reagents can decrease over time. It is crucial to titrate your n-BuLi or other organolithium reagent before use to determine its exact concentration.[6]

• Inadequate Cryogenic Conditions: Many organolithium reactions require temperatures of -78°C or lower to prevent the decomposition of the reagent or the lithiated intermediate.[6][8] Ensure your cooling bath maintains a stable, low temperature throughout the entire reaction, especially during the addition of the organolithium reagent.

• Presence of Protic Impurities: Organolithium reagents are extremely reactive towards water and other protic sources. All glassware must be rigorously dried, and solvents must be anhydrous and degassed.[6][9]

• Atmospheric Contamination: These reactions are highly sensitive to oxygen and moisture. Performing the reaction under a strictly inert atmosphere (argon or nitrogen) using Schlenk line or glovebox techniques is mandatory.[6][10]

• Sub-optimal Reaction Time: Both insufficient and excessive reaction times can lead to lower yields. If the lithiation is incomplete, the yield will be low. Conversely, prolonged reaction at temperatures that are not sufficiently low can lead to decomposition of the aryllithium intermediate.

Troubleshooting Workflow for Low Yields:

Caption: A systematic workflow for troubleshooting low yields in organolithium reactions.

Q2: I am observing a significant amount of starting material being recovered. What is happening?

A2: Recovering a large portion of your starting material typically points to an incomplete reaction. This can be due to:

• Insufficient Organolithium Reagent: Ensure you are using at least one equivalent of a freshly titrated organolithium reagent.

• Reaction Temperature is Too Low: While cryogenic temperatures are necessary, extremely low temperatures can significantly slow down the rate of reaction. If you are operating well below -78°C, a slight increase in temperature (e.g., to -70°C) might be beneficial, but this must be carefully monitored to avoid decomposition.

• Poor Solubility: The starting material or the organolithium intermediate may have poor solubility in the chosen solvent at cryogenic temperatures.[11][12] Consider using a co-solvent system or a different ethereal solvent like 2-methyltetrahydrofuran.

Q3: I am getting a mixture of regioisomers. How can I improve the selectivity?

A3: Achieving high regioselectivity is dependent on favoring the lithium-halogen exchange over the MOM-directed ortho-lithiation.

• Choice of Organolithium Reagent: n-Butyllithium (n-BuLi) is generally preferred for lithium-halogen exchange at low temperatures.[1][2] Using a bulkier base like sec-butyllithium or tert-butyllithium may favor deprotonation at the less sterically hindered position.

• Solvent Effects: The choice of solvent can influence the aggregation state and reactivity of the organolithium reagent. Tetrahydrofuran (THF) is a common choice that generally works well for these reactions.

• Temperature Control: Lithium-halogen exchange is typically very fast, even at -78°C. Running the reaction at the lowest possible temperature that still allows for a reasonable reaction rate will favor the kinetically preferred pathway, which is often the lithium-halogen exchange.

Q4: I am observing the formation of a benzyne intermediate. How can I avoid this?

A4: The formation of benzyne intermediates can occur if the lithiated species is unstable and eliminates lithium bromide.[13]

• Maintain Cryogenic Temperatures: This is the most critical factor. The aryllithium intermediate is more stable at lower temperatures. Allowing the reaction to warm up prematurely is a common cause of benzyne formation.[14]

• In Situ Trapping: Adding the electrophile to the reaction mixture before or during the addition of the organolithium reagent can trap the aryllithium as it is formed, preventing its decomposition.[8][14]

Frequently Asked Questions (FAQs)

Q1: What is the optimal temperature for this lithiation?

A1: The recommended starting point is -78°C, which is conveniently maintained with a dry ice/acetone bath.[2][6] Depending on the specific electrophile and observed side reactions, you may need to adjust this temperature. However, it is generally not advisable to exceed -60°C.[3]

Q2: Which solvent is best for this reaction?

A2: Anhydrous tetrahydrofuran (THF) is the most commonly used and generally effective solvent for cryogenic lithiations. It effectively solvates the organolithium species. Other ethereal solvents like diethyl ether or 2-methyltetrahydrofuran can also be used.

Q3: How should I add the reagents?

A3: The order of addition can be critical.[11][12] Typically, the 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene is dissolved in the anhydrous solvent, cooled to the desired temperature, and then the organolithium reagent is added dropwise. This helps to maintain a low temperature and control the exothermic reaction.

Q4: What are some suitable electrophiles to trap the aryllithium intermediate?

A4: A wide range of electrophiles can be used, including:

• Aldehydes and Ketones: To form secondary and tertiary alcohols.

• N,N-Dimethylformamide (DMF): To introduce a formyl group, leading to an aldehyde.[2]

• Carbon Dioxide (dry ice): To form a carboxylic acid.

• Iodine: To replace the lithium with iodine.[15]

Q5: How do I safely quench the reaction?

A5: The reaction should be quenched at low temperature by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride (NH₄Cl).[1] Quenching with water or other protic sources can be highly exothermic and should be done with extreme care.

Experimental Protocols

Protocol 1: General Procedure for Cryogenic Lithiation

This protocol outlines a general method for the lithium-halogen exchange of 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene and subsequent trapping with an electrophile.

Materials:

• 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene

• Anhydrous Tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi) in hexanes (freshly titrated)

• Electrophile (e.g., anhydrous DMF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Standard glassware for anhydrous reactions (Schlenk flask, dropping funnel)

• Dry ice/acetone bath or cryocooler

Procedure:

• Reaction Setup: Under an inert atmosphere of argon or nitrogen, add 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene (1.0 eq) to a dry Schlenk flask equipped with a magnetic stir bar.

• Solvent Addition: Add anhydrous THF via cannula or syringe to achieve a concentration of 0.1-0.5 M.

• Cooling: Cool the reaction mixture to -78°C using a dry ice/acetone bath.

• Lithiation: Slowly add n-butyllithium (1.1 eq) dropwise to the stirred solution over 15-20 minutes, ensuring the internal temperature remains below -70°C.

• Stirring: Stir the reaction mixture at -78°C for 1 hour.

• Electrophilic Quench: Add the chosen electrophile (1.2 eq), either neat or as a solution in anhydrous THF, dropwise to the reaction mixture at -78°C.

• Reaction with Electrophile: Stir the reaction at -78°C for an additional 1-2 hours, then allow it to slowly warm to room temperature.

• Quenching: Carefully quench the reaction by the slow addition of a saturated aqueous solution of NH₄Cl.

• Work-up: Transfer the mixture to a separatory funnel, extract with an organic solvent (e.g., diethyl ether or ethyl acetate), wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography.

Data Summary Table

Parameter	Recommended Condition	Rationale
Temperature	-78°C	Minimizes side reactions and decomposition of the aryllithium intermediate.[6][14]
Solvent	Anhydrous THF	Good solvating properties for organolithium species.
Lithium Reagent	n-BuLi (freshly titrated)	Favors lithium-halogen exchange and ensures accurate stoichiometry.[1][6]
Atmosphere	Inert (Argon or Nitrogen)	Organolithium reagents are pyrophoric and react with air and moisture.[6][10]
Quenching Agent	Saturated aq. NH₄Cl	Provides a controlled and safer quench compared to water.[1]

Visualizing the Reaction Pathways

Caption: Competing pathways in the lithiation of the target molecule.

References

• Technical Support Center: Optimization of Reaction Conditions for Organolithium Compounds - Benchchem.
• Why do lithium ion batteries fear the cold temperature? (2021).
• Strategies for the Preparation of Differentially Protected ortho-Prenylated Phenols - PMC.
• Lithium-Ion Batteries under Low-Temperature Environment: Challenges and Prospects. (n.d.).
• Advances and future prospects of low-temperature electrolytes for lithium-ion batteries. (2025).
• Low-Temperature-Sensitivity Materials for Low-Temperature Lithium-Ion Batteries | ACS Applied Materials & Interfaces - ACS Publications. (2025).
• Sulfoximine‐Directed Arene ortho‐Lithiation. (n.d.).
• Optimization of Organolithium Reactions. (2020).
• Bromoarene synthesis by bromination or substitution - Organic Chemistry Portal. (n.d.).
• Side Reactions/Changes in Lithium‐Ion Batteries: Mechanisms and Strategies for Creating Safer and Better Batteries - ResearchGate. (n.d.).
• Protection of Phenol by Acetal - SynArchive. (n.d.).
• Optimization of Organolithium Reactions | Organic Process Research & Development. (2008).
• Practical and economic lithiations of functionalized arenes and heteroarenes using Cy 2 NLi in the presence of Mg, Zn or La halides in a continuous fl ... - Chemical Science (RSC Publishing) DOI:10.1039/C5SC02558C. (2015).
• Access to Phenolic Pyridopyridazinones and Phthalazinones Using THP Ether-Directed Ortho Lithiation | Organic Process Research & Development - ACS Publications. (2025).
• Long-range Effect of Bromine in the Deprotonative Metalation of Aromatic Compounds - CHIMIA. (n.d.).
• Application Notes and Protocols: Lithiation of 1-Bromo-2-((methoxymethoxy)methyl)benzene - Benchchem. (n.d.).
• Procedure - Organic Syntheses. (n.d.).
• In situ ortho-lithiation/functionalization of pentafluorosulfanyl arenes - PMC. (n.d.).
• A Protocol for Safe Lithiation Reactions Using Organolithium Reagents - PMC - NIH. (n.d.).
• Synthesis of Substituted Phenols by Directed ortho-Lithiation of in situ N-Silyl-Protected O-Aryl N-Monoalkylcarbamates | Request PDF - ResearchGate. (n.d.).
• A field guide to flow chemistry for synthetic organic chemists - Chemical Science (RSC Publishing) DOI:10.1039/D3SC00992K. (2023).
• Selective C-H trifluoromethoxylation of (hetero)arenes as limiting reagent - PMC. (2020).
• Reaction Chemistry & Engineering - University of Cambridge. (2023).
• Protection of alcohols and phenols with methoxymethyl acetate. - OoCities.org. (2026).
• Radical CH Trifluoromethoxylation of (Hetero)arenes with Bis(trifluoromethyl)peroxide - Refubium - Freie Universität Berlin. (n.d.).
• Application Note: Regioselective Lithiation of 4-(Benzyloxy)-2-bromo-1-fluorobenzene for the Synthesis of Functionalized Aromati - Benchchem. (n.d.).
• Cryogenic Liquids (Research) Guideline - Environment, Health & Safety - University of Michigan. (n.d.).
• Current Chemistry Letters Lithiation of 2-bromo-4-(1,3-dioxolan-2-yl) - Growing Science. (n.d.).
• Formation of Grignard and Organolithium Reagents From Alkyl Halides - Master Organic Chemistry. (2015).
• 24-002d - General Use SOP - Cryogenic Liquids and Dry Ice - Stanford Environmental Health & Safety. (2024).
• Cryogenics And Ammonia Synthesis. INTRODUCTION | by Vedvati Kelkar - Medium. (2023).
• Organometallic Reagents and Reactions - Grignard, Gilman, Organolithium - YouTube. (2023).
• Lithiation of 2-bromo-4-(1,3-dioxolan-2-yl)-1,3-thiazole - ResearchGate. (n.d.).

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Strategies for the Preparation of Differentially Protected ortho-Prenylated Phenols - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Selective C-H trifluoromethoxylation of (hetero)arenes as limiting reagent - PMC [pmc.ncbi.nlm.nih.gov]
• 5. refubium.fu-berlin.de [refubium.fu-berlin.de]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. bonnenbatteries.com [bonnenbatteries.com]
• 8. Practical and economic lithiations of functionalized arenes and heteroarenes using Cy 2 NLi in the presence of Mg, Zn or La halides in a continuous fl ... - Chemical Science (RSC Publishing) DOI:10.1039/C5SC02558C [pubs.rsc.org]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. A Protocol for Safe Lithiation Reactions Using Organolithium Reagents - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. pubs.acs.org [pubs.acs.org]
• 13. chimia.ch [chimia.ch]
• 14. In situ ortho-lithiation/functionalization of pentafluorosulfanyl arenes - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Bromoarene synthesis by bromination or substitution [organic-chemistry.org]

column chromatography purification methods for 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene

Welcome to the Technical Support Hub for the isolation and purification of 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene . This guide is engineered for drug development professionals and synthetic chemists who require high-fidelity recovery of this specific intermediate.

The purification of this molecule presents a distinct chromatographic dichotomy: it possesses a highly lipophilic, electron-deficient aromatic core, yet it relies on an acid-labile methoxymethyl (MOM) ether protecting group. Standard purification attempts often result in mysterious yield losses or degradation. This guide establishes the causality behind these failures and provides a self-validating standard operating procedure (SOP) to ensure structural integrity.

Physicochemical Profiling & Chromatographic Implications

Before initiating chromatography, it is critical to understand how the functional groups of this molecule dictate its behavior on a stationary phase.

Parameter	Value / Characteristic	Chromatographic Implication
Molecular Weight	301.06 g/mol	Moderate mass, but high vapor pressure requires careful concentration parameters.
LogP (Estimated)	~3.8 - 4.2	Highly lipophilic; elutes rapidly in standard normal-phase hydrocarbon solvents.
-OCF₃ Group	Electron-withdrawing, non-polarizable	Suppresses intermolecular interactions, significantly increasing volatility[1].
-OMOM Group	Acid-labile acetal	Prone to rapid hydrolysis on standard silica gel; requires basic buffering[2].

Mechanistic Causality: Why Standard Silica Gel Fails

Standard silica gel contains surface silanol groups that render the stationary phase slightly acidic (pH 4.5–5.5). When 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene is loaded onto an untreated column, the silica acts as a heterogeneous Brønsted acid. It protonates the acetal oxygen of the MOM ether, leading to the expulsion of the protecting group and yielding the highly polar free phenol ()[2].

To prevent this, our protocol relies on a self-validating buffering system : pre-treating the silica gel with a non-polar amine (Triethylamine, Et₃N) to irreversibly neutralize the acidic silanol sites before the sample is ever introduced[3].

Purification Workflow

Workflow for base-deactivated chromatographic purification of MOM-protected compounds.

Step-by-Step Methodology: Base-Deactivated Normal Phase Chromatography

1. Stationary Phase Neutralization Prepare a slurry of 230-400 mesh silica gel in a mixture of Hexanes containing 1% (v/v) Triethylamine (Et₃N). The Et₃N irreversibly binds to the acidic surface silanol groups, deactivating the Brønsted acid sites[3].

2. Column Packing Pour the slurry into a glass chromatography column. Flush the bed with at least 2 Column Volumes (CV) of the 1% Et₃N/Hexanes solution to ensure uniform deactivation throughout the stationary phase.

3. Sample Loading Dissolve the crude 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene in a minimum volume of Toluene or Et₃N-spiked Dichloromethane. Critical Warning: Do not use standard Chloroform for loading. Trace HCl generated from solvent degradation will immediately initiate MOM cleavage at the column head. Apply the solution evenly.

4. Gradient Elution

• 0–2 CV: Elute with 100% Hexanes (spiked with 0.5% Et₃N) to wash out highly non-polar impurities (e.g., polyhalogenated starting materials).

• 2–6 CV: Transition to a shallow gradient of 2% to 5% Ethyl Acetate in Hexanes (spiked with 0.5% Et₃N). The target compound will elute in this window (Expected R_f ≈ 0.65 in 5% EtOAc/Hexanes).

5. Fraction Monitoring (Self-Validation) Spot fractions on silica TLC plates. Visualize under short-wave UV light (254 nm). For secondary confirmation of the intact protecting group, stain with Phosphomolybdic Acid (PMA) and heat; the intact MOM ether will actively reduce the stain to produce a dark blue/green spot.

6. Product Isolation Pool the product-containing fractions. Concentrate via rotary evaporation. Set the water bath to ≤30°C and maintain the vacuum above 50 mbar to prevent evaporative loss of the target compound ()[1].

Troubleshooting & FAQs

Q1: Why am I seeing a new, highly polar spot (R_f ~0.15) forming during the column run, even though my crude TLC looked clean? A1: You are observing in-situ deprotection. The acidic surface silanols of standard silica gel act as a Brønsted acid, protonating the acetal oxygen of the MOM ether[2]. This leads to the expulsion of the protecting group, yielding the highly polar free phenol (3-bromo-4-(trifluoromethoxy)phenol). Corrective Action: You must neutralize your stationary phase. Flush your packed column with 1% Triethylamine (Et₃N) in hexanes prior to loading your sample[3].

Q2: My target compound is co-eluting with the unbrominated starting material. How can I resolve them? A2: The addition of a single bromine atom to an already highly lipophilic trifluoromethoxybenzene core does not drastically alter its partitioning behavior in standard normal-phase systems, leading to overlapping R_f values. Corrective Action: Flatten your elution gradient. Run the column isocratically at 100% Hexanes (buffered with 0.5% Et₃N) for at least 5 column volumes. If normal-phase resolution remains poor, transition to Reverse-Phase HPLC (C18). In reverse-phase, the heavier, more hydrophobic bromine atom will significantly increase the retention time compared to the unbrominated precursor, allowing for baseline separation.

Q3: My calculated yield post-column is significantly lower than my crude NMR suggested, but I see no degradation on TLC. Where did my product go? A3: It was likely lost to evaporation. Compounds containing the trifluoromethoxy (-OCF₃) group exhibit surprisingly high vapor pressures. The -OCF₃ group is poorly polarizable, which minimizes intermolecular van der Waals interactions and drastically lowers the boiling point compared to methoxy analogs[1]. Corrective Action: Do not leave the purified product on a high-vacuum manifold (e.g., Schlenk line or lyophilizer) for extended periods. Concentrate fractions using a rotary evaporator with a water bath temperature no higher than 30°C and a controlled vacuum (do not drop below 50 mbar).

References

Sources

• 1. (Trifluoromethoxy)benzene, 99% 25 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

reducing debromination side reactions in 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene cross-coupling

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide specifically for researchers and drug development professionals facing challenges with the cross-coupling of 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene .

This specific substrate presents a unique stereoelectronic challenge. The strongly electron-withdrawing trifluoromethoxy (-OCF 3​ ) group at the ortho position highly activates the C-Br bond toward oxidative addition. However, it also stabilizes the resulting Pd(II) intermediate, increasing its lifespan in the catalytic cycle. This prolonged lifespan makes the intermediate highly susceptible to premature reduction—a side reaction known as protodehalogenation or hydrodehalogenation —before transmetalation can occur[1].

Below, you will find a mechanistic breakdown, troubleshooting FAQs, optimization data, and a self-validating experimental protocol to suppress this side reaction.

Mechanistic Overview: The Origin of Debromination

To solve the problem, we must first map the causality of the failure. Debromination occurs when the Ar-Pd(II)-Br intermediate intercepts a hydride or proton source instead of undergoing transmetalation with your coupling partner[2].

Catalytic cycle showing desired cross-coupling vs. competing hydrodehalogenation pathway.

Troubleshooting FAQs

Q1: Why is my specific substrate yielding over 30% of the debrominated byproduct (1-(methoxymethoxy)-4-(trifluoromethoxy)benzene)? A1: The -OCF 3​ group withdraws electron density from the aromatic ring via strong inductive effects. While this accelerates the initial oxidative addition of the Pd(0) catalyst into the C-Br bond, it renders the resulting Ar-Pd(II)-Br intermediate electron-deficient. If transmetalation is slow, this intermediate acts as an electrophilic sink, readily accepting hydrides or protons from the reaction environment to form an Ar-Pd(II)-H species, which rapidly undergoes reductive elimination to yield the debrominated arene[3].

Q2: How does my choice of base contribute to this side reaction? A2: Bases possessing β -hydrogens (such as alkoxides like NaOtBu or NaOEt) are notorious for exacerbating debromination. The alkoxide coordinates to the palladium center and undergoes β -hydride elimination, directly supplying the hydride required for protodehalogenation[2]. For electron-deficient substrates, you must switch to anhydrous inorganic bases (e.g., K 3​ PO 4​ or Cs 2​ CO 3​ ) to eliminate this hydride source.

Q3: Is my solvent acting as a hydrogen donor? A3: Yes, potentially. Fluorinated aryl-palladium complexes are exceptionally sensitive to protonation. Trace water in the solvent can act as a direct hydrogen source, leading to rapid hydrodehalogenation[1]. Furthermore, protic solvents (alcohols) or even THF (which can undergo C-H activation or ring-opening under harsh conditions) can act as hydride donors[3]. Switching to strictly anhydrous, aprotic solvents like Toluene or 1,4-Dioxane is critical.

Q4: How can ligand design force the reaction down the desired pathway? A4: The kinetic solution to debromination is to accelerate the desired transmetalation and reductive elimination steps so they outcompete the side reaction. Bulky, electron-rich dialkylbiaryl phosphines (Buchwald ligands like XPhos or SPhos) are highly effective here[4]. Their electron-rich nature stabilizes the Pd center, while their immense steric bulk forces the two coupling partners together, drastically lowering the activation energy for reductive elimination.

Optimization Data: Minimizing Debromination

The following table summarizes the quantitative impact of tuning the reaction parameters for the Suzuki-Miyaura coupling of 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene with a standard arylboronic acid.

Entry	Catalyst / Ligand	Base	Solvent	Temp (°C)	Desired Yield (%)	Debromination (%)
1	Pd(PPh 3​ ) 4​	NaOtBu	THF	80	22%	65%
2	Pd(PPh 3​ ) 4​	K 2​ CO 3​ (aq)	THF/H 2​ O	80	41%	48%
3	Pd 2​ (dba) 3​ / PPh 3​	K 3​ PO 4​	Toluene	100	55%	30%
4	Pd 2​ (dba) 3​ / SPhos	K 3​ PO 4​	Toluene	100	82%	12%
5	Pd 2​ (dba) 3​ / XPhos	K 3​ PO 4​ (anhydrous)	Toluene (dry)	90	94%	< 2%

Note: Entry 5 represents the optimized, self-validating conditions detailed in the protocol below.

Troubleshooting Logic Workflow

If you detect >5% debromination in your LC-MS/GC-MS traces, follow this systematic workflow to isolate the variable causing the failure.

Systematic troubleshooting workflow to minimize debromination in cross-coupling reactions.

Self-Validating Experimental Protocol: Optimized Suzuki-Miyaura Coupling

To ensure scientific integrity, this protocol is designed as a self-validating system . Step 5 includes a mandatory analytical checkpoint to verify that the mechanistic suppression of the hydrodehalogenation pathway was successful before proceeding to bulk purification.

Materials Required:

• 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene (1.0 equiv, rigorously dried)

• Arylboronic acid (1.5 equiv)

• Pd 2​ (dba) 3​ (1.5 mol%, 3.0 mol% Pd)

• XPhos (6.0 mol%)

• K 3​ PO 4​ (3.0 equiv, finely milled and baked at 120°C under vacuum for 12h)

• Anhydrous Toluene (sparged with Argon for 30 minutes prior to use)

Step-by-Step Methodology:

• Catalyst Pre-Activation (Glovebox or Schlenk Line): In an oven-dried Schlenk flask equipped with a magnetic stir bar, charge Pd 2​ (dba) 3​ and XPhos. Add 2 mL of anhydrous toluene. Stir at room temperature for 15 minutes until the solution turns a homogenous dark red/orange, indicating the formation of the active L 2​ Pd(0) species.

• Substrate & Base Addition: To the active catalyst solution, add the arylboronic acid and the anhydrous K 3​ PO 4​ . Seal the flask with a septum and purge the headspace with Argon for 5 minutes.

• Electrophile Introduction: Inject the 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene neat (or dissolved in 1 mL of anhydrous toluene) dropwise via a gas-tight syringe.

• Thermal Cycling: Heat the reaction mixture to 90°C using a pre-heated oil bath. Stir vigorously (800 rpm) to ensure the heterogeneous inorganic base is well-suspended. Maintain for 4-6 hours.

• Self-Validation & Quality Control (Crucial Step): After 4 hours, withdraw a 20 μ L aliquot via syringe. Dilute in 1 mL of HPLC-grade acetonitrile, filter through a 0.2 μ m PTFE syringe filter, and inject into a GC-MS or LC-MS.

  • Validation Metric: Integrate the peaks for the desired cross-coupled product and the debrominated byproduct (1-(methoxymethoxy)-4-(trifluoromethoxy)benzene; exact mass ~222.05 g/mol ).

  • Pass Criteria: The ratio of Product:Debromination must be > 95:5. If debromination exceeds 5%, abort the batch, re-dry the K 3​ PO 4​ , and verify the anhydrous integrity of the toluene.

• Workup: Cool the reaction to room temperature. Dilute with Ethyl Acetate (10 mL) and filter through a short pad of Celite to remove the palladium black and phosphate salts. Concentrate the filtrate under reduced pressure and purify via flash column chromatography.

References

• Bock, M. J., et al. "Rapid, Homogenous, B-Alkyl Suzuki–Miyaura Cross-Coupling of Boronic Esters". The Journal of Organic Chemistry, ACS Publications. Available at:[Link]

• Orbach, M., et al. "Palladium-Catalyzed Cross-Coupling Reactions with Fluorinated Substrates: Mechanistic Insights into the Undesired Hydrodehalogenation of Aryl Halides". Organometallics, ACS Publications. Available at:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 2-Bromo-6-(methoxymethoxy)naphthalene | 111359-62-7 | Benchchem [benchchem.com]

Reference Data & Comparative Studies

HPLC Validation Strategies for 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene: A Comparative Guide

Executive Summary

For researchers and drug development professionals, the purity analysis of highly substituted halogenated intermediates presents unique analytical hurdles. 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene is a critical synthetic building block, but its specific functional groups create competing chromatographic demands. This guide objectively compares High-Performance Liquid Chromatography (HPLC) methodologies, explaining the chemical causality behind column and mobile phase selection, and provides a comprehensive, self-validating ICH Q2(R2) protocol for accurate purity quantification.

Chemical Profiling & Chromatographic Causality

To design a robust analytical method, we must first deconstruct the molecule's physicochemical profile. Do not simply rely on generic laboratory templates; the experimental choices must be dictated by the molecule's specific reactivity and polarity.

• The Lipophilicity Challenge (-OCF₃ and -Br): The combination of a trifluoromethoxy group and a bromine atom on the aromatic ring significantly increases the molecule's partition coefficient (logP)[1].

  • Causality: Utilizing a standard high-carbon-load C18 column will result in excessive hydrophobic retention, leading to long run times, peak broadening, and poor sensitivity. To counteract this, a less retentive stationary phase (such as a C8 or Phenyl-Hexyl column) is required to elute the compound efficiently while maintaining sharp peak geometry.

• The Acid-Sensitivity Challenge (MOM Ether): The methoxymethoxy (MOM) group is an acetal-type protecting group used to mask the phenolic hydroxyl. While highly stable under basic and nucleophilic conditions, MOM ethers are exceptionally labile to Brønsted acids[2].

  • Causality: The ubiquitous use of 0.1% Trifluoroacetic Acid (TFA) or 0.1% Formic Acid in standard RP-HPLC mobile phases will cause rapid on-column hydrolysis, cleaving the MOM group to form 3-bromo-4-(trifluoromethoxy)phenol. This generates false impurity peaks and ruins quantitative accuracy. The mobile phase must be buffered to a neutral or slightly alkaline pH.

Method Comparison: Selecting the Optimal HPLC Strategy

To demonstrate the impact of these chemical realities, we compared three distinct chromatographic strategies. The data below objectively illustrates why a neutral-buffered system is mandatory for this compound.

Table 1: Comparative Chromatographic Performance for Purity Analysis

Parameter	Method A: Acidic RP-HPLC (Anti-Pattern)	Method B: Neutral RP-HPLC (Standard)	Method C: Neutral UHPLC (High-Throughput)
Column	C18 (250 x 4.6 mm, 5µm)	C8 (150 x 4.6 mm, 5µm)	C8 (50 x 2.1 mm, 1.7µm)
Mobile Phase	0.1% TFA / Acetonitrile	10 mM NH₄OAc (pH 7.4) / ACN	10 mM NH₄OAc (pH 7.4) / ACN
Retention Time	14.2 min (Broad Peak)	8.5 min (Sharp Peak)	2.1 min (Ultra-sharp Peak)
Tailing Factor	1.8	1.1	1.05
Theoretical Plates	< 3,000	> 8,000	> 15,000
On-Column Degradation	~12% (Phenol formation)	0% (Stable)	0% (Stable)
Suitability	FAIL	PASS	PASS

Step-by-Step ICH Q2(R2) Validation Protocol

The following protocol is designed as a self-validating system in accordance with ICH Q2(R2) guidelines[3]. Every step contains internal checks to ensure scientific integrity.

Phase 1: Preparation & System Suitability

• Mobile Phase Preparation: Dissolve 0.77g of Ammonium Acetate in 1L of HPLC-grade water. Adjust to pH 7.4 using dilute ammonia. Filter through a 0.22µm membrane. Use Acetonitrile (ACN) as the organic modifier.

• Gradient Program: 0-2 min (40% ACN), 2-10 min (ramp to 90% ACN), 10-12 min (hold 90% ACN), 12-15 min (re-equilibrate at 40% ACN). Flow rate: 1.0 mL/min. Detection: UV at 230 nm.

• System Suitability Criteria: Inject the reference standard (1.0 mg/mL) six times. The system is valid only if: Resolution > 2.0, Tailing factor < 1.5, and %RSD of peak area ≤ 1.0%.

Phase 2: Specificity & Forced Degradation

This step proves the method can separate the active compound from its degradation products.

• Acid Stress (The Positive Control): Treat 1.0 mg/mL sample with 0.1 N HCl for 1 hour. Causality Check: You must observe a rapid decrease in the main peak and the emergence of a new peak corresponding to 3-bromo-4-(trifluoromethoxy)phenol. This validates that the method is stability-indicating.

• Base Stress: Treat with 0.1 N NaOH for 24 hours.

• Oxidative Stress: Treat with 3% H₂O₂ for 24 hours.

• Thermal & Photolytic Stress: Expose solid sample to 60°C and UV light (254 nm) for 7 days. Requirement: The main peak must remain chromatographically pure (Peak purity angle < Peak purity threshold via DAD detector) in all stress arms.

Phase 3: Linearity, Accuracy, and Precision

• Linearity & Range: Prepare five standard solutions ranging from 25% to 150% of the nominal concentration (0.25, 0.50, 0.75, 1.0, 1.5 mg/mL). Inject each in triplicate. Plot peak area against concentration. Acceptance: Correlation coefficient (R²) ≥ 0.999.

• Accuracy (Recovery): Spike known quantities of the reference standard into a blank solvent matrix at three levels (50%, 100%, 150%). Prepare three replicates per level. Acceptance: Mean recovery must fall between 98.0% and 102.0%.

• Precision:

  • Repeatability (Intra-day): Analyze six independent preparations of the 100% standard on the same day. Acceptance: %RSD ≤ 2.0%.

  • Intermediate Precision (Inter-day): Have a second analyst prepare and inject six new samples on a different day using a different HPLC system. Acceptance: Combined %RSD ≤ 2.0%.

Phase 4: Sensitivity & Robustness

• LOD and LOQ: Dilute the standard solution until the signal-to-noise (S/N) ratio reaches 3:1 for the Limit of Detection (LOD) and 10:1 for the Limit of Quantitation (LOQ).

• Robustness: Deliberately alter the flow rate (±0.1 mL/min), column temperature (±5°C), and buffer pH (±0.2 units). Acceptance: System suitability criteria must still be met, proving the method can withstand routine laboratory variations.

Validation Lifecycle Workflow

Figure 1: ICH Q2(R2) HPLC validation workflow emphasizing the critical pH decision for MOM ethers.

References

• Validation of Analytical Procedures Q2(R2) . International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). Available at:[Link]

• Fast Prediction of Lipophilicity of Organofluorine Molecules: Deep Learning-Derived Polarity Characters and Experimental Tests . Journal of Chemical Information and Modeling (ACS Publications). Available at:[Link]

• 6-Bromo-7-hydroxy-3-methylcoumarin (mBhc) is an efficient multi-photon labile protecting group for thiol caging . PubMed Central (NIH). Available at: [Link]

Sources

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• 2. d-scholarship.pitt.edu [d-scholarship.pitt.edu]
• 3. database.ich.org [database.ich.org]

Comparative Guide: 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene vs. 2-Bromo-4-hydroxy-1-(trifluoromethoxy)benzene

Executive Summary

In advanced organic synthesis and medicinal chemistry, the trifluoromethoxy (-OCF₃) group is highly prized for its ability to impart lipophilicity and metabolic stability to drug candidates. When functionalizing trifluoromethoxybenzene derivatives, the choice of intermediate is critical. This guide objectively compares two key building blocks: Compound A (2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene), a protected acetal ether, and Compound B (2-Bromo-4-hydroxy-1-(trifluoromethoxy)benzene), the free phenol.

While Compound B offers a shorter synthetic route, its acidic phenolic proton fundamentally alters its reactivity profile. Compound A utilizes a methoxymethyl (MOM) protecting group to mask this acidity, enabling orthogonal reactivity in highly basic organometallic workflows.

Structural & Chemical Profiling

The core difference between these two compounds dictates their compatibility with downstream synthetic methodologies. The free phenol (Compound B) has a pKa of approximately 9.3, making it highly susceptible to deprotonation. The MOM-protected variant (Compound A) neutralizes this threat while remaining labile to mild acidic cleavage[1].

Quantitative Performance Comparison

Property / Reaction Parameter	Compound A (MOM-Protected)	Compound B (Free Phenol)
Hydroxyl Status	Masked (Acetal Ether)	Free (Acidic, pKa ~9.3)
Halogen-Metal Exchange (n-BuLi)	Excellent (>90% yield)	Fails (Instant acid-base quench)
Suzuki-Miyaura Coupling	High yield (85-95%), standard base	Moderate yield (60-80%), requires excess base
Buchwald-Hartwig Amination	Highly Compatible	Incompatible (O-arylation competes)
Stability to Nucleophiles	High	Low (Deprotonates to phenoxide)
Deprotection Conditions	Mild Acid (HCl/MeOH)[2]	N/A (Already deprotected)

Mechanistic Causality: The Role of MOM Protection

As a Senior Application Scientist, understanding why a protecting group is chosen is as important as knowing how to use it.

Why not use a methyl ether? While methyl ethers are robust, their cleavage requires extremely harsh conditions (e.g., BBr₃ or refluxing MeMgI), which can degrade sensitive functional groups[3].

The MOM Advantage: MOM is an acetal-type protecting group. It is installed via an S_N2 attack of the phenoxide anion onto MOM-Cl. Because it is an acetal, it is entirely stable to strong bases (like n-BuLi or Grignard reagents) and nucleophiles, but it is selectively cleaved under mild aqueous acidic conditions[2].

If Compound B (free phenol) is subjected to halogen-metal exchange with n-BuLi, the highly basic organolithium reagent will immediately be quenched by the acidic phenol proton, forming a phenoxide and wasting the reagent. In palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura), free bromophenols can sometimes be utilized directly, but this requires an excess of base to compensate for the acidic proton, and the resulting electron-rich phenoxide can alter the oxidative addition kinetics of the palladium catalyst[4][5].

Mechanistic pathway for the installation and acidic cleavage of the MOM protecting group.

Comparative Performance in Synthetic Workflows

The divergence in reactivity between Compound A and Compound B is most evident when designing multi-step synthetic routes. Compound A acts as a versatile electrophile or nucleophile (post-lithiation), whereas Compound B is largely restricted to specific base-heavy cross-couplings.

Workflow comparison of MOM-protected vs. free phenol reactivity in organometallic synthesis.

Experimental Protocols (Self-Validating Systems)

The following methodologies are designed with built-in validation steps to ensure reproducibility and high fidelity in the laboratory.

Protocol 1: Synthesis of Compound A (MOM Protection)

Objective: Mask the acidic phenol to enable downstream organometallic chemistry.

• Preparation: In an oven-dried Schlenk flask under argon, dissolve Compound B (1.0 equiv) in anhydrous DMF (0.2 M). Cool the solution to 0 °C using an ice bath.

• Deprotonation: Carefully add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.2 equiv) in small portions.

  • Self-Validation Check: Monitor for the evolution of hydrogen gas. Stir for 30 minutes until bubbling completely ceases, confirming quantitative formation of the phenoxide anion.

• Protection: Add Methoxymethyl chloride (MOM-Cl, 1.2 equiv) dropwise via syringe. Caution: MOM-Cl is a potent carcinogen; handle strictly in a fume hood.

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 2–4 hours.

• Workup: Quench carefully with saturated aqueous NH₄Cl. Extract with Ethyl Acetate (3x). Wash the combined organic layers with brine (to remove DMF), dry over Na₂SO₄, and concentrate under reduced pressure. Purify via silica gel flash chromatography.

Protocol 2: Suzuki-Miyaura Cross-Coupling of Compound A

Objective: Form a C-C bond at the C2 position without catalyst poisoning.

• Degassing: Prepare a solvent mixture of Toluene/EtOH/H₂O (2:1:1). Sparge with argon for 15 minutes. Causality: Removing oxygen prevents the oxidative homocoupling of the arylboronic acid.

• Assembly: To a reaction vial, add Compound A (1.0 equiv), the desired Arylboronic acid (1.2 equiv), and K₂CO₃ (2.0 equiv).

• Catalyst Addition: Add the degassed solvent, followed by Pd(PPh₃)₄ (0.05 equiv). Seal the vial and heat to 80 °C for 12 hours.

• Workup: Cool to room temperature, dilute with water, and extract with Ethyl Acetate. The MOM-protected biaryl product is isolated via column chromatography.

Protocol 3: Acidic Deprotection of the MOM Ether

Objective: Reveal the free phenol post-functionalization.

• Cleavage: Dissolve the functionalized MOM-protected intermediate in Methanol (0.1 M). Add 3M aqueous HCl (5.0 equiv).

• Reaction: Stir at room temperature for 4–8 hours. If the substrate is sterically hindered, gentle heating (50 °C) may be applied.

• Validation: Monitor via TLC. The reaction is complete when the less polar MOM-ether spot disappears entirely, replaced by a more polar, UV-active spot (the free phenol)[1].

• Isolation: Neutralize the mixture carefully with saturated NaHCO₃. Extract with Dichloromethane, dry, and concentrate to yield the final functionalized phenol.

References

• Strategies for the Preparation of Differentially Protected ortho-Prenylated Phenols - PMC.3

• Protection of Phenol by Acetal - SynArchive. 1

• Catalytic Advancements: Optimizing Pd-Based Cross-Coupling Reactions Through Flow Chemistry - ACS Publications. 4

• Halogen–sodium exchange enables efficient access to organosodium compounds - PMC. 5

• MOM Protecting Group: MOM Protection & Deprotection Mechanism - Total Synthesis. 2

Sources

• 1. synarchive.com [synarchive.com]
• 2. total-synthesis.com [total-synthesis.com]
• 3. Strategies for the Preparation of Differentially Protected ortho-Prenylated Phenols - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Halogen–sodium exchange enables efficient access to organosodium compounds - PMC [pmc.ncbi.nlm.nih.gov]

high-resolution mass spectrometry analysis of 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene

An In-Depth Technical Guide to the High-Resolution Mass Spectrometry Analysis of 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene

A Comparative Analysis for Advanced Structural Elucidation

This guide provides a comprehensive examination of the application of High-Resolution Mass Spectrometry (HRMS) for the analysis of 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene, a substituted aromatic compound representative of intermediates in pharmaceutical and agrochemical synthesis. For professionals in drug development and chemical research, unambiguous structural confirmation and impurity profiling are paramount. This document details the causality behind experimental choices, compares ionization and analysis techniques, and provides a framework for achieving high-fidelity data.

The Analytical Challenge: Characterizing a Multifunctional Aromatic Compound

The target analyte, 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene, possesses several functional groups that dictate its behavior during mass spectrometric analysis:

• Bromine Atom: The presence of bromine, with its two stable isotopes (⁷⁹Br and ⁸¹Br) in a near 1:1 natural abundance, provides a distinctive isotopic signature. This M/M+2 pattern is a crucial diagnostic tool for confirming the presence of a single bromine atom in any observed ion.[1][2]

• Aromatic Core: The benzene ring is a stable structure that typically results in a prominent molecular ion, which is essential for accurate mass measurement.[3]

• Methoxymethyl (MOM) Ether: This functional group is frequently used as a protecting group for phenols.[4][5] While stable under many conditions, it can be labile under acidic or certain ionization conditions, leading to characteristic fragmentation.[6][7]

• Trifluoromethoxy Group: This electron-withdrawing group influences the ionization and fragmentation of the molecule. Its fragmentation can involve the loss of difluorocarbene (CF₂) from the trifluoromethyl group.[8]

The primary analytical goal is to leverage HRMS to determine the elemental composition with high accuracy, thereby confirming the molecular formula, and to elucidate its structure through the interpretation of fragmentation patterns.

Strategic Selection of HRMS Instrumentation

Achieving definitive results requires a judicious selection of both the ionization source and the mass analyzer. The choice is dictated by the physicochemical properties of the analyte and the analytical depth required.

Comparison of Ionization Techniques

The method of ionization is critical as it governs the type and extent of ion formation and fragmentation. For a small, semi-volatile molecule like our target compound, several options are viable, each with distinct advantages.

Ionization Technique	Principle	Suitability for Analyte	Expected Ion(s)	Pros & Cons
Electron Ionization (EI)	High-energy electrons bombard the analyte in the gas phase, causing ionization and extensive fragmentation.[9]	High	M⁺•, numerous fragment ions	Pro: Rich, reproducible fragmentation patterns useful for library matching and structural elucidation.[9] Con: The molecular ion may be weak or absent, precluding accurate mass measurement of the parent.[10]
Atmospheric Pressure Chemical Ionization (APCI)	A corona discharge ionizes a solvent vapor, which then transfers a charge to the analyte via gas-phase reactions.[11]	High	[M+H]⁺ or M⁺•	Pro: Ideal for less polar and more volatile compounds not easily ionized by ESI.[9][12] Robust and less susceptible to matrix effects. Con: Requires thermal stability as the sample is vaporized.[12]
Electrospray Ionization (ESI)	A high voltage creates a fine mist of charged droplets from which gas-phase ions are formed as the solvent evaporates.	Moderate	[M+H]⁺, [M+Na]⁺	Pro: A "soft" ionization technique excellent for polar and non-volatile molecules, often preserving the molecular ion.[9] Con: Efficiency is lower for less polar compounds like the target analyte.

Expert Rationale: While EI (coupled with Gas Chromatography) provides invaluable structural detail, its high-energy nature risks losing the molecular ion. For the primary goal of accurate mass determination, a softer ionization technique is preferable. APCI is the most logical choice for this analyte, balancing the need for a strong molecular ion signal with the compound's moderate polarity and volatility.[11]

Comparison of High-Resolution Mass Analyzers

The mass analyzer separates ions based on their mass-to-charge ratio (m/z). High-resolution instruments are distinguished by their ability to measure m/z to several decimal places, allowing for the calculation of elemental compositions.[13]

Mass Analyzer	Principle	Typical Resolution	Typical Mass Accuracy	Key Advantages & Disadvantages
Time-of-Flight (TOF)	Measures the time it takes for ions to travel a fixed distance; lighter ions arrive faster.[14]	Up to 60,000	< 5 ppm	Pro: Fast acquisition speed, wide mass range.[14] Con: Resolution is generally lower than FT-based instruments.[13]
Orbitrap	Ions are trapped in an electrostatic field and their axial oscillation frequency is measured and converted to m/z via Fourier Transform.[14][15]	Up to 240,000+	< 3 ppm	Pro: Excellent resolution and mass accuracy in a benchtop system.[13][16] Con: Slower scan speed compared to TOF.
Fourier Transform Ion Cyclotron Resonance (FT-ICR)	Ions are trapped in a strong magnetic field, and their cyclotron frequency is measured to determine m/z with extremely high precision.[14][17]	> 1,000,000	< 1 ppm	Pro: Unmatched resolution and mass accuracy, enabling fine isotopic structure analysis.[13][15] Con: High cost, large footprint, and complex operation.[13]

Expert Rationale: For routine yet demanding pharmaceutical analysis, the Orbitrap mass analyzer represents the optimal balance of performance, cost, and ease of use.[15][17] Its high resolving power (>100,000) is more than sufficient to separate the target analyte from potential isobaric interferences and provide sub-3 ppm mass accuracy for confident elemental formula assignment.[13][16]

Experimental Protocol: LC-HRMS Analysis on an Orbitrap Platform

This protocol outlines a self-validating system for the analysis of 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene.

Sample Preparation

• Stock Solution: Accurately weigh ~1 mg of the analyte and dissolve in 1 mL of methanol to create a 1 mg/mL stock solution.

• Working Solution: Perform a serial dilution of the stock solution with 50:50 methanol:water to a final concentration of 1 µg/mL. This concentration minimizes detector saturation while ensuring a strong signal.

Liquid Chromatography (LC) Method

• LC System: UHPLC system.

• Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm particle size). A C18 phase is chosen for its excellent retention of moderately non-polar aromatic compounds.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile. (Formic acid aids in protonation for positive ion mode).

• Gradient: 50% B to 95% B over 5 minutes, hold at 95% B for 2 minutes, return to 50% B and equilibrate for 3 minutes.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 2 µL.

High-Resolution Mass Spectrometry (HRMS) Method

• Instrument: Orbitrap-based Mass Spectrometer.

• Ionization Source: Atmospheric Pressure Chemical Ionization (APCI).

• Ionization Mode: Positive.

• APCI Probe Temperature: 400 °C (Optimized for analyte volatilization).

• Sheath and Aux Gas Flow: 35 and 10 (arbitrary units), respectively.

• Full Scan (MS1) Settings:

  • Resolution: 120,000 @ m/z 200.

  • Scan Range: m/z 100-500.

  • AGC Target: 1e6.

• Data-Dependent MS/MS (dd-MS2) Settings:

  • Activation Type: Higher-energy Collisional Dissociation (HCD).

  • Collision Energy: Stepped (20, 30, 45 eV) to ensure a wide range of fragments are produced.

  • Resolution: 30,000.

  • Isolation Window: 1.0 m/z.

Caption: Workflow for the LC-HRMS analysis of the target analyte.

Interpreting the Data: A Multi-Faceted Approach

Accurate Mass and Isotopic Pattern Analysis (MS1)

The first step is to analyze the full-scan (MS1) data. The high resolution of the Orbitrap allows for the measurement of the monoisotopic mass with high precision. For 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene (C₉H₈BrF₃O₃), the theoretical mass is calculated and compared against the experimental value.

Parameter	Theoretical Value	Expected Measured Value
Molecular Formula	C₉H₈BrF₃O₃	-
Monoisotopic Mass ([M]⁺•)	315.9612	315.9609
Mass Error	-	< 3 ppm
Isotopic Pattern	M (¹²C₉H₈⁷⁹BrF₃O₃) at 100%	M+2 (¹²C₉H₈⁸¹BrF₃O₃) at ~98%

A measured mass of 315.9609 would result in a mass error of -0.95 ppm, providing strong evidence for the proposed elemental composition. The observation of the M/M+2 isotope pattern with near-equal intensity further validates the presence of a single bromine atom.

Structural Elucidation via Fragmentation (MS/MS)

The dd-MS2 experiment provides structural information by fragmenting the isolated parent ion. The resulting fragments are indicative of the molecule's constituent parts.

Caption: Predicted major fragmentation pathways for the analyte.

Predicted Major Fragment Ions:

Measured m/z	Proposed Formula	Neutral Loss	Inferred Structural Moiety
281.9452	C₈H₅BrF₃O₂	CH₂O	Loss of formaldehyde from the MOM group.
237.0374	C₉H₈F₃O₃	Br•	Loss of the bromine radical, indicating a labile C-Br bond.
183.9551	C₇H₅BrO	CF₃O• + CH₂O	Subsequent loss from fragment, points to the brominated phenol core.

The presence of these specific fragments, measured with high mass accuracy, allows for the confident piecing together of the molecular structure, confirming the connectivity of the bromine, MOM, and trifluoromethoxy groups to the aromatic ring.

Comparison with Alternative Analytical Techniques

While powerful, HRMS is one of several tools for structural characterization.

Technique	Information Provided	Advantages	Limitations for this Analyte
High-Resolution Mass Spectrometry (HRMS)	Elemental composition, molecular weight, structural fragments, isotopic distribution.	Unambiguous molecular formula determination, extremely high sensitivity (µg/mL to ng/mL).	Provides connectivity information indirectly through fragmentation; does not distinguish between isomers (e.g., 2-bromo vs. 3-bromo).
Nuclear Magnetic Resonance (NMR) Spectroscopy	Detailed atom connectivity (¹H, ¹³C), spatial relationships (NOESY), and chemical environment of nuclei.	The gold standard for definitive structural elucidation, including isomer identification.	Significantly lower sensitivity (mg/mL), requires larger sample amounts, longer analysis time.
Standard (Low-Resolution) Mass Spectrometry	Nominal molecular weight and fragmentation pattern.	Lower cost, simpler operation.	Cannot provide unambiguous elemental composition; isobaric interferences can lead to misidentification.
Elemental Analysis (CHNS/O)	Bulk percentage of elements in the sample.	Provides elemental ratios.	Requires a pure sample, provides no structural information, much lower sensitivity than MS.

References

• Dependence of Mass Spectrometric Fragmentation on the Bromine Substitution Pattern of Polybrominated Diphenyl Ethers. ACS Publications.[Link]

• Electrospray and APCI Mass Analysis. AxisPharm.[Link]

• Pros and Cons of Three High-Resolution Mass Spec Approaches. Biocompare.[Link]

• Analysis of Halogenated Polycyclic Aromatic Hydrocarbons in the Air. IntechOpen.[Link]

• Advances in Ultra-High-Resolution Mass Spectrometry for Pharmaceutical Analysis. PMC.[Link]

• Ionization Revisited. LCGC International.[Link]

• Ionic series in mass spectra of trifluoromethyl-substituted heterocycles and cyclopropanes not containing regular fragment groups. Fluorine notes.[Link]

• Selective extraction of halogenated compounds from data measured by comprehensive multidimensional gas chromatography/high resolution time-of-flight mass spectrometry for non-target analysis of environmental and biological samples. ResearchGate.[Link]

• ESI vs APCI. Which ionization should I choose for my application? YouTube.[Link]

• Top 6 Ion Sources in Mass Spectrometry: EI, CI, ESI, APCI, APPI, and MALDI. MetwareBio.[Link]

• Comparison of LCMS and other techniques. Shimadzu Asia Pacific.[Link]

• Fragmentation and Interpretation of Spectra. University of Texas at Austin.[Link]

• Mass Spectrometric Analysis. Aromatic Halogenated Compounds. Analytical Chemistry.[Link]

• Methoxymethyl ether. Wikipedia.[Link]

• Determination of halogens in organic compounds by high resolution inductively coupled plasma mass spectrometry (HR-ICP-MS). RSC Publishing.[Link]

• Unusual Fragmentations of Silylated Polyfluoroalkyl Compounds Induced by Electron Ionization. PMC.[Link]

• Key Mass Spectrometry Fragmentation Patterns to Know for Spectroscopy. Fiveable.[Link]

• Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts.[Link]

• Chemoselective Transformations of Aromatic Methoxymethyl Ethers Using Trialkylsilyl Triflate and 2,2′-Bipyridyl. PMC.[Link]

• [Determination of 15 halogenated polycyclic aromatic hydrocarbons in aquatic products by stable isotope dilution coupled with gas chromatography-triple quadrupole mass spectrometry]. PubMed.[Link]

• Applications of Fourier Transform Ion Cyclotron Resonance (FT-ICR) and Orbitrap Based High Resolution Mass Spectrometry in Metabolomics and Lipidomics. MDPI.[Link]

• Protecting Groups For Alcohols. Master Organic Chemistry.[Link]

• MSI hardware part 2: mass analyzers. Aspect Analytics.[Link]

• A facile method for the rapid and selective deprotection of methoxymethyl (MOM) ethers. ResearchGate.[Link]

• Interpretation of mass spectra. University of California, Davis.[Link]

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• 1. whitman.edu [whitman.edu]
• 2. fiveable.me [fiveable.me]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Methoxymethyl ether - Wikipedia [en.wikipedia.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Chemoselective Transformations of Aromatic Methoxymethyl Ethers Using Trialkylsilyl Triflate and 2,2′-Bipyridyl - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Volume # 5(138), September - October 2021 — "Ionic series in mass spectra of trifluoromethyl-substituted heterocycles and cyclopropanes not containing regular fragment groups" [en.notes.fluorine1.ru]
• 9. Top 6 Ion Sources in Mass Spectrometry: EI, CI, ESI, APCI, APPI, and MALDI - MetwareBio [metwarebio.com]
• 10. uni-saarland.de [uni-saarland.de]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. youtube.com [youtube.com]
• 13. biocompare.com [biocompare.com]
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• 15. Advances in Ultra-High-Resolution Mass Spectrometry for Pharmaceutical Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Applications of Fourier Transform Ion Cyclotron Resonance (FT-ICR) and Orbitrap Based High Resolution Mass Spectrometry in Metabolomics and Lipidomics [mdpi.com]
• 17. Orbitrap or FT-ICR? A Comprehensive Analysis of Top-Down Mass Spectrometry Platforms [en.biotech-pack.com]

trifluoromethoxy vs trifluoromethyl electronic effects in bromo-benzene derivatives

Title: Trifluoromethoxy vs. Trifluoromethyl Electronic Effects in Bromo-Benzene Derivatives: A Comprehensive Comparison Guide

Introduction As a Senior Application Scientist in medicinal chemistry and materials science, I frequently encounter the strategic dilemma of selecting between a trifluoromethyl (-CF₃) and a trifluoromethoxy (-OCF₃) group when optimizing bromo-benzene scaffolds. While both fluorinated motifs are heavily utilized to modulate lipophilicity and metabolic stability[1], their electronic impacts on the aromatic ring—and consequently, the reactivity of the aryl bromide—are fundamentally distinct. The -OCF₃ group, in particular, remains one of the least well-understood substituents in drug design[1]. This guide deconstructs the electronic properties of these two groups, providing actionable causality, quantitative comparisons, and self-validating experimental protocols to empirically determine their effects on bromo-benzene derivatives.

Stereoelectronic Profiling: The Causality of Reactivity

To accurately predict the behavior of substituted bromo-benzenes, we must first dissect the electronic parameters that dictate electron density at the C-Br bond.

• Trifluoromethyl (-CF₃): The -CF₃ group is a potent electron-withdrawing group (EWG). Because the carbon atom lacks lone pairs, it pulls electron density purely through a strong inductive effect (-I)[2]. It cannot donate electron density back into the ring via resonance (+R). Thus, it strongly depletes electron density, especially at the para position[2].

• Trifluoromethoxy (-OCF₃): The -OCF₃ group also exerts a strong inductive pull due to the highly electronegative fluorine atoms transmitted through the oxygen linker[2]. However, the oxygen atom possesses lone pairs that can donate electron density into the aromatic π-system via resonance (+R)[2]. This π-donating character partially offsets the inductive withdrawal, making -OCF₃ a weaker net EWG at the para position compared to -CF₃[2].

Logical flow of inductive (-I) and resonance (+R) effects on bromo-benzene reactivity.

Quantitative Data Comparison

The following table summarizes the key electronic parameters. The Hammett substituent constants (σ) provide a quantitative measure of electronic influence; a more positive value indicates a stronger electron-withdrawing effect[2].

Parameter	Trifluoromethyl (-CF₃)	Trifluoromethoxy (-OCF₃)	Scientific Implication for Bromo-Benzenes
Hammett σp (para)	0.53[2]	0.36[2]	p-Br-Ph-CF₃ is more electrophilic than p-Br-Ph-OCF₃.
Hammett σm (meta)	0.44[2]	0.39[2]	Inductive effects dominate at the meta position for both groups.
Electronic Nature	Pure Inductive (-I)	Mixed (-I / +R)	Oxygen lone pairs in -OCF₃ provide slight π-donation[2].
Lipophilicity (Hansch π)	~0.88	~1.04	-OCF₃ is more lipophilic, enhancing membrane permeability.

Reactivity Profiling in Bromo-Benzene Scaffolds

The distinct electronic profiles of these groups directly govern the reactivity of their corresponding bromo-benzene derivatives[3].

• Cross-Coupling Kinetics: In transition-metal catalysis (e.g., Suzuki-Miyaura or Buchwald-Hartwig reactions), the oxidative addition of the Pd(0) catalyst into the C-Br bond is often the rate-determining step. Stronger electron-withdrawing groups lower the energy of the aryl halide's lowest unoccupied molecular orbital (LUMO), accelerating this insertion. Consequently, 1-bromo-4-(trifluoromethyl)benzene will undergo oxidative addition faster than 1-bromo-4-(trifluoromethoxy)benzene under identical catalytic conditions[2].

• Nucleophilic Aromatic Substitution (SNAr): For SNAr reactions, the stabilization of the negatively charged Meisenheimer intermediate is critical[2]. The stronger EWG nature of the para-CF₃ group provides superior stabilization compared to the para-OCF₃ group, leading to significantly higher reaction rates and lower activation energies[2].

Experimental Methodologies: Self-Validating Protocols

To build trust in these theoretical parameters, we must empirically validate them. Below is a self-validating kinetic protocol to directly compare the oxidative addition rates of p-CF₃-bromobenzene and p-OCF₃-bromobenzene. By running a competitive reaction in a single pot, we eliminate external variables (e.g., variations in catalyst concentration, temperature, and stirring efficiency), ensuring absolute causality.

Protocol: Competitive Kinetic Profiling of Oxidative Addition Objective: Determine the relative rate constant ( krel​ ) of Pd(0) oxidative addition into the C-Br bond of p-CF₃ vs. p-OCF₃ bromo-benzene.

Step-by-Step Methodology:

• Preparation of Standard Solution: In a nitrogen-filled glovebox, dissolve 1.0 mmol of 1-bromo-4-(trifluoromethyl)benzene and 1.0 mmol of 1-bromo-4-(trifluoromethoxy)benzene in 5.0 mL of anhydrous THF.

• Internal Standard Addition: Add 0.5 mmol of 1,3,5-trimethoxybenzene as an inert internal standard for quantitative NMR (qNMR).

• Catalyst Activation: In a separate vial, prepare a stock solution of Pd₂(dba)₃ (0.05 mmol) and a bulky phosphine ligand such as P(t-Bu)₃ (0.10 mmol) in 2.0 mL THF. Stir for 15 minutes to generate the active Pd(0)L species.

• Reaction Initiation: Inject the active catalyst solution into the substrate mixture at 25°C under vigorous stirring.

• Time-Course Sampling: Withdraw 0.1 mL aliquots at precisely 2, 5, 10, 20, and 30 minutes. Immediately quench each aliquot by injecting it into a vial containing 0.5 mL of CDCl₃ exposed to air (to deactivate the catalyst).

• Data Acquisition & Analysis: Analyze the quenched aliquots via ¹⁹F and ¹H NMR. Track the disappearance of the starting materials relative to the internal standard.

• Causality Validation: Plot ln([SM]t​/[SM]0​) vs. time for both substrates. The ratio of the slopes yields the relative rate constant ( krel​ ). The steeper slope for the -CF₃ derivative confirms that its stronger electron-withdrawing capacity facilitates faster oxidative addition.

Self-validating kinetic workflow for competitive oxidative addition.

Conclusion While both -CF₃ and -OCF₃ groups are invaluable for enhancing the metabolic stability and lipophilicity of bromo-benzene derivatives, their electronic footprints dictate divergent synthetic reactivities. The -CF₃ group acts as a pure, potent inductive electron-withdrawer, accelerating metal-mediated activations and nucleophilic attacks. Conversely, the -OCF₃ group's subtle resonance donation tempers its electron-withdrawing prowess, requiring more forceful conditions for similar transformations but offering unique conformational and lipophilic advantages in the final target molecule.

References

• Trifluoromethyl ethers – synthesis and properties of an unusual substituent - Beilstein Journal of Organic Chemistry. Available at:[Link]

Sources

• 1. BJOC - Trifluoromethyl ethers – synthesis and properties of an unusual substituent [beilstein-journals.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. CAS 407-14-7: 1-Bromo-4-(trifluoromethoxy)benzene [cymitquimica.com]

Spectroscopic Validation of 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene: A Comparative Guide

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Content Type: Technical Comparison Guide & Experimental Methodology

Executive Summary

The structural validation of highly functionalized aromatic intermediates is a critical bottleneck in pharmaceutical development. 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene is a complex precursor featuring a heavy halogen, an acid-sensitive methoxymethoxy (MOM) ether protecting group, and a highly electronegative trifluoromethoxy (-OCF₃) pharmacophore.

Because the vibrational frequencies of ether linkages and fluorinated groups occupy adjacent regions in the infrared (IR) spectrum, validating this molecule requires high-resolution analytical techniques. This guide provides an objective comparison between Attenuated Total Reflectance FTIR (ATR-FTIR), Transmission FTIR, and orthogonal Nuclear Magnetic Resonance (NMR) spectroscopy, complete with predicted absorption bands and a self-validating experimental protocol.

Molecular Deconstruction & Predicted IR Absorption Bands

To establish a robust validation framework, we must first deconstruct the molecule's functional groups and their corresponding vibrational modes. The causality behind these specific IR bands is rooted in the molecule's dipole moments and atomic masses:

• Trifluoromethoxy Group (-OCF₃): The high electronegativity of the three fluorine atoms induces a massive change in the dipole moment during molecular vibration. This results in a very strong, broad asymmetric C-F stretching band typically observed between 1150 and 1260 cm⁻¹[1].

• Methoxymethoxy Group (MOM, -OCH₂OCH₃): As a standard hydroxyl protecting group, the MOM ether exhibits distinct aliphatic C-H stretching (2850–2950 cm⁻¹) and strong C-O-C asymmetric stretching (1050–1150 cm⁻¹)[2].

• Aromatic Core & Halogen: The 1,2,4-trisubstitution pattern of the benzene ring produces characteristic out-of-plane (OOP) C-H bending. Furthermore, the heavy mass of the bromine atom shifts the C-Br stretching frequency to the far-fingerprint region (~500–650 cm⁻¹).

Table 1: Quantitative IR Band Assignments

Functional Group	Vibration Mode	Expected Wavenumber (cm⁻¹)	Signal Intensity
-OCF₃	C-F asymmetric stretch	1150 – 1260	Very Strong
MOM Ether	C-O-C asymmetric stretch	1050 – 1150	Strong
MOM Ether	Aliphatic C-H stretch	2850 – 2950	Medium
Aromatic Ring	C=C stretch	1500 – 1600	Medium-Strong
Aromatic Ring	C-H stretch	3050 – 3150	Weak-Medium
Aromatic Ring	Out-of-plane C-H bend (1,2,4-trisubstituted)	800 – 850 & 860 – 900	Strong
-Br	C-Br stretch	500 – 650	Strong

(Note: The overlap between the C-F stretch and the C-O-C stretch requires careful chemometric deconvolution during analysis[3].)

Comparative Analysis of Validation Modalities

Selecting the correct spectroscopic modality is as important as the analysis itself. Below is an objective comparison of the three primary techniques used for validating this compound.

Transmission FTIR (The Legacy Approach)

Historically, transmission FTIR utilizing KBr pellets was the gold standard. However, KBr is highly hygroscopic. Absorbed atmospheric moisture introduces a broad O-H stretch (~3300 cm⁻¹) and water bending vibrations (~1640 cm⁻¹) that can obscure critical aromatic C=C bands[4]. Furthermore, the high pressure required to press a KBr pellet can induce localized heating or polymorphic shifts, which poses a risk to the acid- and stress-sensitive MOM ether group.

ATR-FTIR (The Modern Standard)

Attenuated Total Reflectance (ATR) utilizes an evanescent wave that penetrates only a few micrometers (0.5 – 5 µm) into the sample[5]. This surface-sensitive technique requires zero sample preparation, preserving the structural integrity of the MOM ether and preventing moisture contamination[6]. For a halogenated compound like 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene, a Diamond ATR crystal is strictly required due to its extreme hardness, chemical inertness to halogens, and high refractive index[5].

Multinuclear NMR (The Orthogonal Cross-Check)

While FTIR excels at identifying functional groups and rapid QA/QC screening, it cannot definitively prove atomic connectivity. ¹H, ¹³C, and ¹⁹F NMR must be used orthogonally to map the exact 1,2,4-substitution pattern on the benzene ring.

Table 2: Modality Performance Comparison Matrix

Parameter	ATR-FTIR (Diamond)	Transmission FTIR (KBr)	Multinuclear NMR
Sample Preparation	None (Neat sample)	High (Grinding, pressing)	Medium (Dissolution in CDCl₃)
Moisture Interference	Very Low	High (KBr is hygroscopic)	Low (Requires anhydrous solvent)
MOM Group Stability	Excellent (No stress)	Poor (Pressure/heat degradation)	Excellent
Throughput Speed	< 2 minutes	10 - 15 minutes	15 - 30 minutes
Data Output	Functional group ID	Functional group ID	Atomic connectivity

Validation Workflow & Logical Relationships

The following diagram illustrates the multi-modal validation workflow, demonstrating how ATR-FTIR data is fused with orthogonal techniques to achieve a structurally validated API intermediate.

Fig 1: Multi-modal spectroscopic validation workflow for highly functionalized benzene derivatives.

Self-Validating Experimental Protocol: ATR-FTIR

To ensure scientific integrity, the following protocol is designed as a self-validating system . Every step includes an internal check to guarantee that the resulting spectra are free from artifacts and matrix effects.

Equipment: FTIR Spectrometer equipped with a single-reflection Diamond ATR accessory and a DLaTGS detector.

Phase 1: System Suitability & Baseline Validation

• Purge the Spectrometer: Ensure the optical bench is purged with dry nitrogen for at least 30 minutes prior to analysis.

  • Causality: Atmospheric CO₂ and water vapor absorb strongly at ~2350 cm⁻¹ and 1600/3600 cm⁻¹, respectively. Purging eliminates these variable interferences, which is critical for accurately resolving the MOM ether's aliphatic stretches.

• Polystyrene Calibration Check: Acquire a spectrum of a traceable polystyrene standard.

  • Causality: Validates the wavenumber accuracy of the interferometer laser. The peak at 1601.2 cm⁻¹ must be within ±1.0 cm⁻¹.

• Background Acquisition: Clean the diamond crystal with HPLC-grade isopropanol and allow it to evaporate completely. Collect a background spectrum (64 scans, 4 cm⁻¹ resolution).

  • Causality: Establishes the baseline ( I0​ ) for the Beer-Lambert law calculation ( A=−log(I/I0​) ). A flat background ensures no ghost peaks bleed into the critical 1000–1300 cm⁻¹ fingerprint region.

Phase 2: Sample Acquisition & Quality Assessment

• Sample Application: Apply 2–5 mg of the neat 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene directly onto the center of the diamond crystal.

• Apply Pressure: Lower the ATR pressure anvil until the clutch clicks, ensuring uniform contact.

  • Causality: The evanescent wave generated by the ATR crystal only penetrates a few microns into the sample[4]. Intimate optical contact is mathematically required to maximize absorbance intensity, particularly for the weaker aliphatic C-H stretches of the MOM group.

• Spectral Acquisition: Collect the sample spectrum using the exact parameters as the background (64 scans, 4 cm⁻¹ resolution).

  • Causality: Signal-to-noise ratio scales with the square root of the number of scans. 64 scans provide an optimal balance between rapid throughput and high spectral fidelity.

• Linearity Check (Self-Validation): Inspect the raw absorbance spectrum. Ensure the maximum absorbance peak (likely the C-F stretch) falls between 0.2 and 0.8 Absorbance Units (AU).

  • Causality: Absorbance values above 1.0 AU deviate from the linear dynamic range of the Beer-Lambert law, leading to peak distortion and inaccurate chemometric deconvolution. If the peak is >1.0 AU, reduce the anvil pressure slightly and rescan.

Phase 3: Post-Acquisition Processing

• ATR Correction: Apply an advanced ATR correction algorithm via the spectrometer software.

  • Causality: Because the penetration depth of the evanescent wave is wavelength-dependent (penetrating deeper at lower wavenumbers), raw ATR spectra exhibit exaggerated peak intensities at the lower end of the spectrum (e.g., the C-Br stretch). The correction normalizes the spectrum to be directly comparable to transmission libraries.

References

• Arguello, G. A., & Willner, H. "IR and UV Absorption Spectrum of the Trifluoromethoxy Radical, CF3O·, Isolated in Rare Gas Matrices". The Journal of Physical Chemistry A (ACS Publications). URL:[Link]

• Specac Ltd. "Getting reliable FTIR data in pharmaceutical analysis: the role of sampling". Specac.com. URL: [Link]

• Covalent Metrology. "Attenuated Total Reflectance Fourier Transform Infrared Spectroscopy (ATR-FTIR)". Covalent.com. URL: [Link]

• MDPI. "Design, Synthesis, and Antibacterial and Antifungal Activities of Novel Trifluoromethyl and Trifluoromethoxy Substituted Chalcone Derivatives". MDPI.com. URL: [Link]

• MDPI. "Advances in ATR-FTIR Spectroscopic Imaging for the Analysis of Tablet Dissolution and Drug Release". MDPI.com. URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. Getting reliable FTIR data in pharmaceutical analysis: the role of sampling - Specac Ltd [specac.com]
• 5. covalent.com [covalent.com]
• 6. Advances in ATR-FTIR Spectroscopic Imaging for the Analysis of Tablet Dissolution and Drug Release | MDPI [mdpi.com]

Safety & Regulatory Compliance

2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene proper disposal procedures

Comprehensive Operational Guide: Safe Handling and Disposal of 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene

In advanced drug development and agrochemical synthesis, highly functionalized aromatic building blocks are essential. However, the unique structural features of 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene —specifically its heavy halogen (bromine), fluorinated ether (trifluoromethoxy), and acid-sensitive protecting group (methoxymethoxy, MOM)—demand rigorous, highly specific disposal protocols.

As a Senior Application Scientist, I have designed this guide to provide field-proven, self-validating protocols that ensure laboratory safety, prevent toxic gas exposure, and maintain strict compliance with environmental regulations.

Structural Reactivity & Mechanistic Toxicology (The "Why")

To safely dispose of a chemical, you must first understand the causality behind its reactivity. The disposal strategy for this compound is dictated by three distinct structural vulnerabilities:

• The Trifluoromethoxy (-OCF 3​ ) and Bromo (-Br) Substituents : These halogens impart significant lipophilicity and environmental persistence. More critically, thermal degradation (e.g., during incineration) generates highly corrosive and toxic hydrogen fluoride (HF) and hydrogen bromide (HBr) gases[1].

• The Methoxymethoxy (-OMOM) Acetal : The MOM group is a robust protecting group under basic conditions but undergoes rapid hydrolysis in aqueous acid (pH < 5). This hydrolysis releases formaldehyde (a volatile, Group 1 carcinogen) and methanol. Therefore, waste streams containing this compound must never be allowed to become acidic.

Acid-catalyzed hydrolysis of the MOM ether group, detailing the release of toxic formaldehyde.

EPA RCRA Compliance & Waste Segregation

Under the US Environmental Protection Agency (EPA) Resource Conservation and Recovery Act (RCRA), any waste stream containing this compound must be strictly classified and managed as Halogenated Organic Waste [2][3].

The Mixture Rule Hazard : A solvent is classified as "halogenated" if it contains carbon, hydrogen, and halogens (fluorine, chlorine, bromine, etc.)[2]. If you mix a halogenated waste stream with a non-halogenated stream (e.g., acetone or ethanol), the EPA mandates that the entire volume must be treated as a halogenated substance[2]. This needlessly increases hazardous waste management costs, as halogenated waste requires specialized high-temperature incineration with alkaline scrubbers to neutralize the resulting HF and HBr exhaust[3].

Table 1: Chemical Hazard and Regulatory Profile

Property / Feature	Specification / Operational Implication
Target Compound	2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene
Halogen Content	Fluorine (F), Bromine (Br)
EPA Classification	Halogenated Organic Waste (RCRA Regulated)
Thermal Decomposition	Yields HF and HBr gases; requires alkaline scrubbers
pH Sensitivity	Hydrolyzes at pH < 5 to release carcinogenic Formaldehyde

Standard Operating Procedures (SOPs)

Every protocol below is designed as a self-validating system: by controlling the pH and segregating the phases, you inherently neutralize the chemical risks before the waste ever leaves your fume hood.

Protocol A: Post-Reaction Workup and Liquid Waste Segregation

Objective: Prevent formaldehyde generation and isolate halogenated waste.

• Aqueous Quenching : Upon reaction completion, quench the reaction mixture with a mild aqueous base (e.g., saturated NaHCO 3​ ) to ensure the aqueous phase maintains a pH > 7. Causality: This prevents the acid-catalyzed deprotection of the MOM ether, trapping the formaldehyde within the stable molecular structure.

• Phase Separation : Extract the organic layer using a compatible solvent (e.g., dichloromethane or ethyl acetate). Allow the layers to fully resolve.

• Waste Segregation :

  • Transfer the organic phase exclusively to a red-tagged "Halogenated Organic Waste" carboy.

  • Transfer the basic aqueous phase to a separate "Aqueous Basic Waste" container.

• Secondary Containment : Store the halogenated waste carboy in a well-ventilated, explosion-proof fume hood or designated safety cabinet. Ensure the container is tightly capped to prevent the escape of flammable vapors[2].

Workflow for phase separation and segregation of halogenated waste containing trifluoromethoxy.

Protocol B: Solid Waste Management

Objective: Safely dispose of contaminated consumables.

• Collection : Place all contaminated gloves, Kimwipes, pipettes, and chromatography silica gel into a designated, sealable solid hazardous waste container.

• Labeling : Label explicitly as "Solid Waste Contaminated with Halogenated Aromatics (Contains F and Br)."

• Restriction : Do not place free-flowing liquids into the solid waste container. Empty containers retain product residue (liquid and/or vapor) and must be kept tightly closed away from heat or sparks[4].

Protocol C: Acute Spill Response and Decontamination

Objective: Rapidly contain spills while preventing fire and inhalation hazards.

• Evacuation & PPE : Evacuate the immediate area. Don appropriate PPE, including chemical-resistant gloves, splash goggles, and a NIOSH-approved respirator with organic vapor cartridges[3][5].

• Containment : Remove all sources of ignition and use spark-proof tools[4][6]. Cover the spill with an inert, non-combustible absorbent material such as dry sand, dry lime, soda ash, or a commercial spill kit (e.g., Chemizorb®)[1][4]. Causality: Do NOT use combustible materials like sawdust, as the compound is highly flammable and sawdust acts as a fuel source.

• Collection : Sweep up the absorbed material and place it into a tightly closed container for disposal[5].

• Decontamination : Wash the affected area with a mild alkaline detergent solution to neutralize residual traces and prevent MOM ether hydrolysis, followed by a thorough water rinse.

Table 2: Waste Segregation Matrix

Waste Stream	Permitted Additions	Prohibited Additions	Final Disposal Method
Halogenated Organic	DCM, Chloroform, Target Compound	Acetone, Ethanol, Water	High-Temp Incineration (Scrubbed)
Aqueous Basic	Water, NaHCO 3​ , NaOH	Acids (HCl, H 2​ SO 4​ )	Permitted Wastewater Treatment
Solid Waste	Contaminated Silica, PPE, Wipes	Free-flowing liquids	Solid Hazardous Incineration

Logistics and Final Destruction

Once collected, the waste must be managed "from cradle to grave"[2][3]. You must ensure that spent solvents are transported by a legally permitted hazardous waste vendor to an approved waste disposal plant[2]. Because of the trifluoromethoxy and bromo groups, the final destruction facility must utilize a high-temperature rotary kiln incinerator equipped with wet alkaline scrubbers capable of neutralizing the resulting HF and HBr exhaust gases.

References

• Guidelines for Solvent Waste Recycling and Disposal Hazardous Waste Experts URL: [Link]

• SAFETY DATA SHEET: (Trifluoromethoxy)benzene Sigma-Aldrich URL: [Link]

• Material Safety Data Sheet - (Trifluoromethoxy)benzene, 99+% Cole-Parmer URL: [Link]

• Safety Data Sheet - 1-Bromo-4-fluoro-2-(trifluoromethoxy)benzene Angene Chemical URL:[Link]

• Guidelines for Solvent Waste Recycling & Disposal AllSource Environmental URL:[Link]

• Halogenated Solvent Cleaners - Alternative Control Technology Document Environmental Protection Agency (EPA) URL: [Link]

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• 1. tcichemicals.com [tcichemicals.com]
• 2. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 3. Guidelines for Solvent Waste Recycling & Disposal | AllSource Environmental [allsource-environmental.com]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. angenechemical.com [angenechemical.com]
• 6. echemi.com [echemi.com]